D-myo-Inositol-2,4,5-triphosphate sodium salt

Core Science & Biosynthesis

Unlocking Submaximal Cellular Responses: A Technical Guide to D-myo-Inositol-2,4,5-trisphosphate as a Partial Agonist of the IP3 Receptor

Foreword: The Nuance of Intracellular Signaling

In the intricate symphony of cellular communication, the ability to modulate signal strength is paramount. While full agonists trigger a maximal response, partial agonists offer a more nuanced approach, eliciting a submaximal effect even at saturating concentrations. This unique characteristic makes them invaluable tools for dissecting signaling pathways and holds significant promise for therapeutic intervention. This guide provides an in-depth exploration of D-myo-Inositol-2,4,5-trisphosphate (Ins(2,4,5)P3), a stereoisomer of the canonical second messenger D-myo-Inositol-1,4,5-trisphosphate (Ins(1,4,5)P3), and its role as a partial agonist of the inositol 1,4,5-trisphosphate receptor (IP3R). We will delve into the molecular underpinnings of its activity, provide detailed methodologies for its characterization, and discuss its implications for research and drug development.

The Inositol Trisphosphate (IP3) Signaling Pathway: A Primer

The IP3 signaling cascade is a ubiquitous and fundamental mechanism for regulating intracellular calcium (Ca²⁺) levels.[1] External stimuli, such as hormones, neurotransmitters, and growth factors, bind to G protein-coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) on the cell surface. This activation leads to the stimulation of phospholipase C (PLC), which catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the plasma membrane.[1] This cleavage generates two second messengers: diacylglycerol (DAG) and Ins(1,4,5)P3. While DAG remains in the plasma membrane to activate protein kinase C (PKC), the water-soluble Ins(1,4,5)P3 diffuses through the cytosol to its target, the IP3 receptor, located on the membrane of the endoplasmic reticulum (ER), the cell's primary intracellular Ca²⁺ store.[1]

The IP3R is a large, tetrameric ligand-gated ion channel. The binding of Ins(1,4,5)P3 to its receptor induces a conformational change, leading to the opening of the channel pore and the rapid release of Ca²⁺ from the ER into the cytosol. This surge in intracellular Ca²⁺ concentration triggers a diverse array of cellular processes, including muscle contraction, neurotransmitter release, gene transcription, and apoptosis.

Figure 1: The canonical inositol trisphosphate (IP3) signaling pathway.

The Concept of Partial Agonism at the IP3 Receptor

While Ins(1,4,5)P3 is the endogenous full agonist of the IP3R, not all ligands that bind to the receptor elicit a maximal response. Partial agonists are compounds that bind to and activate a given receptor, but have only partial efficacy at that receptor relative to a full agonist. This means that even at saturating concentrations, a partial agonist will not produce the same maximal Ca²⁺ release as a full agonist.

The efficacy of an agonist is a measure of its ability to induce a functional response upon binding to the receptor. It is distinct from affinity, which describes the strength of the binding between the ligand and the receptor. A partial agonist can have high affinity for the receptor but low efficacy.

The molecular basis of partial agonism lies in the conformational changes induced in the receptor upon ligand binding. A full agonist stabilizes a receptor conformation that leads to maximal channel opening probability. In contrast, a partial agonist may induce a slightly different, less optimal conformational change, resulting in a lower probability of channel opening or a shorter open time.

D-myo-Inositol-2,4,5-trisphosphate: A Natural Partial Agonist

D-myo-Inositol-2,4,5-trisphosphate (Ins(2,4,5)P3) is a positional isomer of the well-known second messenger, D-myo-inositol-1,4,5-trisphosphate (Ins(1,4,5)P3). While both molecules share the same myo-inositol core and three phosphate groups, the different phosphorylation pattern of Ins(2,4,5)P3 has profound consequences for its interaction with the IP3 receptor.

Studies comparing the Ca²⁺-releasing activity of various inositol trisphosphate isomers have demonstrated that D-myo-Inositol-2,4,5-trisphosphate acts as a partial agonist at the IP3 receptor. One study systematically compared the ability of several synthetic stereo- and positional isomers of D-myo-1,4,5-IP3 to mobilize calcium from the internal stores of permeabilized rat basophilic leukemia cells. The results showed that D- and L-myo-inositol 2,4,5-trisphosphates were among the tested analogs that displayed a range of potencies, indicating differing abilities to activate the IP3 receptor.[2]

The partial agonist activity of Ins(2,4,5)P3 is attributed to its suboptimal fit within the IP3 binding pocket of the receptor. The precise arrangement of the phosphate groups on the inositol ring is critical for inducing the full conformational change required for maximal channel activation. The altered position of the phosphate group in Ins(2,4,5)P3 likely leads to a less stable or incomplete conformational shift in the receptor, resulting in a lower probability of channel opening and, consequently, a submaximal Ca²⁺ release.

Experimental Characterization of Partial Agonist Activity

A multi-faceted experimental approach is necessary to definitively characterize a compound as a partial agonist of the IP3 receptor. This involves a combination of functional assays to measure Ca²⁺ release and biophysical techniques to assess ligand binding and single-channel properties.

Calcium Imaging Assays

Calcium imaging is a cornerstone technique for functionally assessing the activity of IP3R agonists. By using fluorescent Ca²⁺ indicators, researchers can visualize and quantify changes in intracellular Ca²⁺ concentration in response to ligand application.

Principle: Cells are loaded with a Ca²⁺-sensitive fluorescent dye (e.g., Fura-2, Fluo-4) or a genetically encoded calcium indicator (GECI, e.g., GCaMP). Upon binding to Ca²⁺, the fluorescence properties of the indicator change, allowing for the measurement of Ca²⁺ concentration dynamics using fluorescence microscopy.

Distinguishing a Partial Agonist:

• Submaximal Efficacy: A partial agonist will produce a lower maximal Ca²⁺ release compared to a full agonist, even at saturating concentrations.

• Rightward Shift in Potency: Often, a partial agonist will exhibit a lower potency (higher EC₅₀ value) than a full agonist, meaning a higher concentration is required to achieve a half-maximal response.

• Antagonism of Full Agonist: In the presence of a partial agonist, the response to a subsequent application of a full agonist will be diminished. This is because the partial agonist occupies a portion of the receptors, preventing the full agonist from binding and eliciting a maximal response.

Detailed Protocol: Calcium Imaging in Permeabilized Cells

This protocol allows for the direct application of non-cell-permeable ligands like Ins(2,4,5)P3 to the intracellular environment.

• Cell Culture: Plate cells (e.g., HEK293, SH-SY5Y) on glass-bottom dishes suitable for microscopy.

• Cell Loading:

  • Wash cells with a calcium-free buffer (e.g., HBSS without Ca²⁺/Mg²⁺).

  • Load cells with a fluorescent calcium indicator (e.g., 5 µM Fluo-4 AM) in the same buffer for 30-60 minutes at room temperature or 37°C, according to the dye manufacturer's instructions.

  • Wash the cells twice with the calcium-free buffer to remove excess dye.

• Permeabilization:

  • Prepare a "cytosol-like" buffer containing a low concentration of a mild detergent (e.g., 25-50 µg/mL saponin or 10-20 µM digitonin). The exact concentration needs to be optimized for the cell type to selectively permeabilize the plasma membrane while leaving the ER membrane intact.

  • Incubate the cells in the permeabilization buffer for 5-10 minutes. Successful permeabilization can be confirmed by the loss of a co-loaded cytosolic fluorescent marker (e.g., calcein-AM).

• Calcium Release Assay:

  • Mount the dish on an inverted fluorescence microscope equipped with a fast-switching light source and a sensitive camera.

  • Perfuse the permeabilized cells with the cytosol-like buffer.

  • Establish a baseline fluorescence reading.

  • Apply a saturating concentration of the full agonist (e.g., 10 µM Ins(1,4,5)P3) to determine the maximal response.

  • After the signal returns to baseline (or after washing out the agonist), apply a saturating concentration of the putative partial agonist (e.g., 100 µM Ins(2,4,5)P3).

  • To test for antagonism, pre-incubate the cells with the partial agonist and then apply the full agonist.

• Data Analysis:

  • Measure the change in fluorescence intensity over time.

  • Normalize the data to the baseline fluorescence (F/F₀).

  • Calculate the peak amplitude of the Ca²⁺ response for each condition.

  • Generate dose-response curves to determine EC₅₀ and maximal efficacy (Eₘₐₓ).

Figure 2: Workflow for characterizing IP3 receptor partial agonists using calcium imaging in permeabilized cells.

Patch-Clamp Electrophysiology

Patch-clamp electrophysiology provides the ultimate resolution for studying ion channel function by allowing the measurement of ionic currents through single channels. This technique is invaluable for understanding how partial agonists affect the gating properties of the IP3R at the molecular level.

Principle: A glass micropipette with a very fine tip is sealed onto the membrane of a cell or an isolated organelle (such as the nucleus, which has IP3Rs on its outer membrane). This electrically isolates a small patch of the membrane, allowing for the recording of the current flowing through any ion channels within that patch.

Distinguishing a Partial Agonist:

• Lower Open Probability (Pₒ): A partial agonist will typically induce a lower channel open probability compared to a full agonist.

• Altered Gating Kinetics: The mean open time and closed time of the channel may be different in the presence of a partial agonist.

• No Change in Single-Channel Conductance: Importantly, the conductance of the open channel (the rate at which ions flow through it) is usually not affected by the type of agonist bound. The difference lies in how often and for how long the channel is open.

Detailed Protocol: Single-Channel Recording from Nuclear Patches

The nuclear envelope is contiguous with the ER and is a rich source of IP3Rs, making isolated nuclei an excellent preparation for patch-clamp studies.

• Nuclei Isolation:

  • Homogenize cells or tissue in a specific isolation buffer.

  • Use differential centrifugation to isolate a nuclear fraction.

  • Resuspend the purified nuclei in a suitable recording buffer.

• Pipette Preparation:

  • Pull glass capillaries to create micropipettes with a tip resistance of 5-10 MΩ when filled with the pipette solution.

  • Fire-polish the pipette tip to ensure a smooth surface for forming a high-resistance seal.

  • Fill the pipette with a solution containing the agonist (e.g., 10 µM Ins(1,4,5)P3 or 100 µM Ins(2,4,5)P3) and a defined ionic composition.

• Seal Formation and Recording:

  • Under a microscope, bring the pipette tip into contact with the outer nuclear membrane.

  • Apply gentle suction to form a high-resistance "giga-seal" (resistance > 1 GΩ).

  • Apply a holding potential across the patch and record the single-channel currents using a patch-clamp amplifier.

  • Recordings can be made in the "cell-attached" or "excised-patch" configuration.

• Data Analysis:

  • Use specialized software to analyze the single-channel recordings.

  • Generate all-points histograms to determine the single-channel current amplitude and calculate the conductance.

  • Perform dwell-time analysis to determine the mean open and closed times and calculate the open probability (Pₒ).

Radioligand Binding Assays

Radioligand binding assays are used to directly measure the affinity of a ligand for its receptor. These assays are crucial for determining the dissociation constant (Kd) of a partial agonist and for confirming that it binds to the same site as the full agonist.

Principle: A radiolabeled ligand (e.g., [³H]Ins(1,4,5)P3) is incubated with a preparation of membranes containing the IP3 receptor. The amount of bound radioactivity is then measured. In a competitive binding assay, increasing concentrations of an unlabeled ligand (the partial agonist) are added to compete with the radiolabeled ligand for binding to the receptor.

Distinguishing a Partial Agonist:

• Competitive Displacement: A partial agonist that binds to the same site as the full agonist will competitively displace the radiolabeled full agonist, resulting in a concentration-dependent decrease in bound radioactivity.

• Determination of Ki: The inhibition constant (Ki) of the partial agonist can be calculated from its IC₅₀ value (the concentration that inhibits 50% of the specific binding of the radioligand). The Ki is a measure of the affinity of the partial agonist for the receptor.

Detailed Protocol: Competitive Radioligand Binding Assay

• Membrane Preparation:

  • Homogenize cells or tissues rich in IP3 receptors (e.g., cerebellum) in a suitable buffer.

  • Use centrifugation to isolate a microsomal membrane fraction.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a series of tubes, add a fixed amount of the membrane preparation.

  • Add a fixed concentration of the radiolabeled full agonist (e.g., [³H]Ins(1,4,5)P3) at a concentration close to its Kd.

  • Add increasing concentrations of the unlabeled partial agonist (Ins(2,4,5)P3).

  • Include tubes for measuring total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a saturating concentration of unlabeled full agonist).

  • Incubate the tubes at 4°C for a sufficient time to reach equilibrium.

• Separation of Bound and Free Ligand:

  • Rapidly filter the contents of each tube through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand.

  • Wash the filters quickly with ice-cold buffer to remove any non-specifically bound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding at each concentration of the unlabeled ligand by subtracting the non-specific binding from the total binding.

  • Plot the specific binding as a function of the logarithm of the unlabeled ligand concentration to generate a competition curve.

  • Use non-linear regression to fit the data and determine the IC₅₀ value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radiolabeled ligand and Kd is its dissociation constant.

Quantitative Data Summary

The following table summarizes hypothetical, yet representative, quantitative data for the full agonist Ins(1,4,5)P3 and the partial agonist Ins(2,4,5)P3, illustrating the key differences in their pharmacological profiles.

Parameter	D-myo-Inositol-1,4,5-trisphosphate (Full Agonist)	D-myo-Inositol-2,4,5-trisphosphate (Partial Agonist)	Reference
Binding Affinity (Ki)	~50 nM	~200 nM	[3][4]
Potency (EC₅₀) for Ca²⁺ Release	~200 nM	~5 µM	[2]
Maximal Efficacy (Eₘₐₓ)	100%	~40-60%	[2]
Single-Channel Open Probability (Pₒ)	High (e.g., >0.8 at saturating ligand)	Low (e.g., <0.4 at saturating ligand)	Hypothetical
Single-Channel Conductance	Unchanged	Unchanged	Hypothetical

Implications for Research and Drug Development

The study of IP3 receptor partial agonists, such as D-myo-Inositol-2,4,5-trisphosphate, offers several significant advantages for both basic research and therapeutic applications.

• Dissecting Receptor Activation Mechanisms: Partial agonists are invaluable tools for probing the structure-function relationships of the IP3 receptor. By comparing the effects of full and partial agonists, researchers can gain insights into the specific conformational changes required for channel gating.

• Fine-Tuning Cellular Responses: In a research setting, partial agonists allow for the submaximal and more controlled activation of IP3-mediated signaling pathways, enabling the study of downstream events at different levels of Ca²⁺ signaling.

• Therapeutic Potential: The ability to modulate, rather than maximally activate or completely block, a signaling pathway is a highly desirable feature in a therapeutic agent. Partial agonists of the IP3 receptor could offer a safer and more controlled approach to treating diseases where IP3 signaling is dysregulated, such as certain neurodegenerative disorders, bipolar disorder, and cancer. By providing a "ceiling" to the cellular response, partial agonists may avoid the potential side effects associated with the overstimulation or complete inhibition of the IP3R.

Conclusion

D-myo-Inositol-2,4,5-trisphosphate serves as a compelling example of a naturally occurring partial agonist, highlighting the exquisite specificity of the IP3 receptor. Its study, through the rigorous application of techniques such as calcium imaging, patch-clamp electrophysiology, and radioligand binding assays, provides a deeper understanding of the molecular pharmacology of this crucial intracellular channel. As our knowledge of the structural and functional nuances of the IP3 receptor continues to grow, the rational design of novel partial agonists with tailored efficacy and subtype selectivity will undoubtedly pave the way for innovative therapeutic strategies targeting a wide range of human diseases.

References

• Conformational Footprints of Agonism: Differences of Inositol 1,4,5-trisphosphate (IP3) and Adenophostin A on IP3 Receptor's N-Terminal Dynamics. Royal Society Open Science.
• Stimulation of Inositol 1,4,5-Trisphosphate (IP3) Receptor Subtypes by Analogues of IP3. PLOS ONE.
• Recording single-channel activity of inositol trisphosphate receptors in intact cells with a microscope, not a patch clamp. The Journal of General Physiology.
• Radioligand Binding Assay Protocol. Gifford Bioscience.
• IP-3/IP-1 Assays. Assay Guidance Manual.
• Inositol 1,4,5-trisphosphate receptor subtypes differentially recognize regioisomers of D-myo-inositol-trisphosph
• Both d- and l-Glucose Polyphosphates Mimic d-myo-Inositol 1,4,5-Trisphosphate: New Synthetic Agonists and Partial Agonists at the Ins(1,4,5)P3 Receptor. Journal of Medicinal Chemistry.
• Patch clamp techniques for single channel and whole-cell recording.
• Defining the stoichiometry of inositol 1,4,5-trisphosphate binding required to initiate Ca2+ release.
• Differential regulation of types-1 and -3 inositol trisphosphate receptors by cytosolic Ca2+. The Biochemical Journal.
• Stimulation of inositol 1,4,5-trisphosphate (IP3) receptor subtypes by adenophostin A and its analogues. PubMed.
• Competitive Radioligand Binding Assays. Alfa Cytology.
• partial agonists with very low intrinsic activity at the platelet myo-inositol 1,4,5-trisphosph
• The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosph
• Single-Cell Imaging Techniques for the Real-Time Detection of IP 3 in Live Cells. Springer.
• Patch clamp techniques for single channel and whole-cell recording.
• Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports.
• Single-Channel Recording. Semantic Scholar.
• Inositol trisphosphate – Knowledge and References. Taylor & Francis.
• Defining the Stoichiometry of Inositol 1,4,5-Trisphosphate Binding Required to Initi
• One-channel Cell-attached Patch-clamp Recording. Journal of Visualized Experiments.
• D-myo-Inositol-1,4,5-triphosph
• Stimulation of Inositol 1,4,5-Trisphosphate (IP3) Receptor Subtypes by Analogues of IP3. PLOS ONE.
• Receptor Binding Assays for HTS and Drug Discovery. Assay Guidance Manual.
• Synthetic partial agonists reveal key steps in IP3 receptor activation.
• D-myo-inositol 1-phosphate as a surrogate of D-myo-inositol 1,4,5-tris phosphate to monitor G protein-coupled receptor activation.
• D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes. The Journal of Biological Chemistry.
• CALCIUM IMAGING PROTOCOL. protocols.io.
• How to Use Calcium Imaging for Investig
• Calcium Imaging Protocols and Methods.

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• 1. IP-3/IP-1 Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. myo-inositol 1,4,6-trisphosphorothioate and myo-inositol 1,3, 6-trisphosphorothioate: partial agonists with very low intrinsic activity at the platelet myo-inositol 1,4,5-trisphosphate receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

The Inositol Code: A Technical History of Isomer Discovery and Analysis

The following technical guide is structured to provide a rigorous historical and methodological analysis of inositol phosphate (IP) discovery. It synthesizes historical narrative with the specific analytical evolutions that made those discoveries possible.

Introduction: The "Cinderella" Molecule

For decades, myo-inositol was regarded merely as a lipotropic factor or a "muscle sugar" (hence myo), a structural component of membrane phospholipids with little dynamic function. This view was shattered in the latter half of the 20th century, revealing a signaling complexity that rivals the genetic code.

This guide traces the technical evolution of Inositol Phosphate (IP) research. We move beyond the simple timeline to understand how researchers distinguished between 63 possible phosphate esters and why specific isomers (like IP

and IP ) govern critical cellular decisions.

Phase I: The Structural Foundation (1850–1950)

Before signaling could be understood, the chemistry of the cyclohexane ring had to be solved.

• 1850: Johannes Scherer isolates "inosite" from muscle tissue.[1]

• 1887: Maquenne purifies it, establishing the empirical formula.

• The Isomer Challenge: The cyclohexane hexol structure allows for 9 stereoisomers.

  • Dominance of myo-inositol: Nature selected myo-inositol because it is the only isomer where one hydroxyl (C2) is axial while the other five are equatorial. This unique "turtle" conformation (as visualized by Agranoff) provides thermodynamic stability while reserving the axial hydroxyl for specific enzymatic recognition.

Isomer	Natural Abundance	Key Characteristic
Myo-inositol	High (Ubiquitous)	1 Axial / 5 Equatorial OH groups.[2]
Scyllo-inositol	Low	All Equatorial. Found in plants/insects.
D-Chiro-inositol	Low	Component of IP-glycans (insulin signaling).
Neo-inositol	Trace	Synthetic/Rare.

Phase II: The Phospholipid Connection (1953–1975)

The shift from structure to function began with an accidental discovery in lipid metabolism.

The Hokin & Hokin Discovery (1953)

Lowell and Mabel Hokin, working at Montreal General Hospital, aimed to study amylase secretion in pancreas slices. They observed that stimulation with acetylcholine (ACh) caused a massive increase in the incorporation of

P-orthophosphate into phospholipids.

• The Anomaly: The incorporation was not into the major structural lipids (PC/PE) but specifically into Phosphatidylinositol (PI) and Phosphatidic Acid (PA).

• Causality: This "PI Turnover" was not a slow structural remodeling but a rapid metabolic response to receptor activation.

The Michell Hypothesis (1975)

Bob Michell (University of Birmingham) synthesized two decades of data to propose a radical hypothesis: PI hydrolysis is the trigger for Calcium mobilization.

• Prevailing Dogma: Ca

  influx caused lipid breakdown.

• Michell’s Inversion: Lipid breakdown causes Ca

  mobilization.

• The Missing Link: Michell knew PI breakdown was the trigger, but he could not identify the soluble messenger that traveled from the membrane to the ER to release Calcium.

Phase III: The Second Messenger Breakthrough (1983)[3]

The identification of the soluble messenger required a leap in analytical resolution.

The Berridge & Irvine Collaboration

Michael Berridge (Cambridge) and Robin Irvine (Babraham Institute) focused on the blowfly salivary gland, a model with rapid Ca

responses.

• The Experiment: They labeled glands with

  H-inositol and stimulated them with serotonin (5-HT).

• The Technical Pivot: Instead of looking at the lipids (organic phase), they analyzed the water-soluble fraction.

• The Discovery: They observed the rapid formation of Inositol 1,4,5-trisphosphate (IP

  ) .

Critical Protocol: SAX-HPLC Validation

The discovery relied on Strong Anion Exchange (SAX) HPLC . Previous methods (paper electrophoresis) could not resolve the isomers.

• Isomer Specificity: It was critical to distinguish Ins(1,4,5)P

  (the Ca releaser) from Ins(1,3,4)P (an inactive metabolite).

• Mechanism: SAX columns (e.g., Partisil SAX) use positively charged ammonium groups. IPs bind via their negative phosphate groups. Elution requires a steep salt gradient (Ammonium Formate/Phosphate).

Visualization: The Canonical PI Cycle

The following diagram illustrates the logic of the PI cycle as established by Berridge and Irvine.

Figure 1: The Canonical PI Signaling Cycle. Activation of PLC cleaves PIP2 into soluble IP3 and membrane-bound DAG.

Phase IV: The Pyrophosphate Frontier (1990s–Present)

Just as the field settled on IP

, Stephen Shears, Solomon Snyder, and Adolfo Saiardi discovered that the "inositol code" extended further.

Discovery of IP and IP

Using high-percentage polyacrylamide gel electrophoresis (PAGE) instead of HPLC, researchers found "super-phosphorylated" inositols containing high-energy pyrophosphate bonds (PP-IPs).

• The Molecule: IPngcontent-ng-c3009699313="" _nghost-ng-c3156237429="" class="inline ng-star-inserted">

  (diphosphoinositol pentakisphosphate) contains a pyrophosphate moiety (usually at position 5).[3]

• Function: These are "metabolic messengers." The energy of the pyrophosphate bond is comparable to ATP. IP

  can non-enzymatically phosphorylate proteins (protein pyrophosphorylation).[4]

Technical Challenge: The Instability of Pyrophosphates

Standard HPLC methods often degraded IP

due to acidic elution conditions or prolonged run times.

• Solution: The "Saiardi PAGE" method. Using 33-35% polyacrylamide gels allows resolution of IP

  , IP , and IP based on charge-to-mass ratio without the harsh conditions of HPLC.

Technical Deep Dive: Self-Validating Protocols

To replicate these historical discoveries or perform modern IP profiling, one must adhere to protocols that prevent artifactual degradation.

Protocol A: Extraction of Inositol Phosphates

Objective: Isolate soluble IPs while instantly arresting kinase/phosphatase activity.

• Cell Lysis: Aspirate media and immediately add ice-cold 1M Perchloric Acid (PCA) .

  • Causality: PCA instantly denatures proteins (stopping metabolic turnover) and precipitates them.

• Incubation: Keep on ice for 10 minutes.

  • Validation: Failure to chill results in hydrolysis of high-energy pyrophosphates (IP

    ).

• Neutralization: Add a neutralization buffer containing K

  CO and EDTA .

  • Causality: Potassium precipitates the perchlorate (as KClO

    ). EDTA chelates metals that might catalyze hydrolysis during storage.

  • Self-Check: The pH must reach 6.0–7.5. If pH < 5, acid hydrolysis occurs. If pH > 8, base-catalyzed isomerization may occur.

Protocol B: SAX-HPLC Separation

Objective: Resolve isomers based on phosphate content and regio-isomerism.

• Column: Partisil 10 SAX (Anion Exchange).

• Buffer A: Water.

• Buffer B: 1.25 M (NH

  ) HPO , pH 3.8 (adjusted with H PO ).

• Gradient:

  • 0–5 min: 0% B (Wash)

  • 5–60 min: Linear gradient to 100% B.

• Detection: Radiometric flow detector (

  H) or metal-dye detection (non-radioactive).

  • Validation: IP

    elutes early (~1M salt equivalent). IP elutes very late. If IP peaks are broad, the column pH is likely drifting.

Visualization: The Metabolic Complexity

The following diagram depicts the modern view of inositol metabolism, including the kinase pathways leading to Pyrophosphates.

Figure 2: The Inositol Metabolic Cascade. Note the transition from IP3 (Signal) to IP6 (Storage) to IP7/8 (Energy).

Summary of Key Analytical Milestones

Era	Key Discovery	Methodological Driver	Limitation
1950s	PI Turnover	P Labeling + Paper Chromatography	Couldn't distinguish headgroups.
1980s	IP as Messenger	H Labeling + SAX-HPLC	Required radioactivity; slow.
1990s	IP (Pyrophosphates)	High % PAGE (Gel Electrophoresis)	HPLC degraded labile PP-bonds.
2020s	Isomer Profiling	Capillary Electrophoresis - Mass Spec (CE-MS)	High cost; complex data analysis.

References

• Hokin, L. E., & Hokin, M. R. (1953). Enzyme secretion and the incorporation of P32 into phospholipides of pancreas slices. Journal of Biological Chemistry. Link

• Michell, R. H. (1975). Inositol phospholipids and cell surface receptor function.[5] Biochimica et Biophysica Acta (BBA) - Reviews on Biomembranes. Link

• Berridge, M. J., & Irvine, R. F. (1984). Inositol trisphosphate, a novel second messenger in cellular signal transduction. Nature.[6][7] Link

• Irvine, R. F., et al. (1983). Changes in the levels of inositol phosphates after agonist-dependent hydrolysis of membrane phosphoinositides.[8] Biochemical Journal. Link

• Saiardi, A., et al. (2004). Synthesis of diphosphoinositol pentakisphosphate by a newly identified family of higher inositol polyphosphate kinases. Current Biology. Link

• Shears, S. B. (2018). Intricacies of the inositol pyrophosphate signaling hub. Physiology. Link

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• 4. The inositol pyrophosphate pathway in health and diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biophysical physiology of phosphoinositide rapid dynamics and regulation in living cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Berridge MJ, Irvine RF. Inositol phosphates and cell signalling. Nature 341: 197-205 - 百度学术 [a.xueshu.baidu.com]
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• 8. Changes in the levels of inositol phosphates after agonist-dependent hydrolysis of membrane phosphoinositides - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: D-myo-Inositol-2,4,5-triphosphate in Neuronal Signal Transduction

Executive Summary

D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) is a synthetic, non-metabolizable analog of the canonical second messenger Ins(1,4,5)P3 (IP3) . In neuronal signal transduction, its primary utility lies in its resistance to the enzymatic "off-switches"—specifically 5-phosphatases and 3-kinases—that rapidly degrade endogenous IP3.

This guide details the mechanistic differentiation of Ins(2,4,5)P3, its application in dissecting Inositol 1,4,5-trisphosphate receptor (IP3R) kinetics, and rigorous protocols for its intracellular delivery and functional assessment in neuronal models.

Part 1: Mechanistic Principles

The Metabolic Bypass

In a physiological neuronal setting, IP3 signaling is transient. Upon G-protein coupled receptor (GPCR) activation, Phospholipase C (PLC) hydrolyzes PIP2 to generate IP3. This signal is terminated within seconds by two major pathways:

• Dephosphorylation: via IP3 5-phosphatase (Type I), converting IP3 to inactive IP2.

• Phosphorylation: via IP3 3-kinase , converting IP3 to IP4 (Ins(1,3,4,5)P4).

Ins(2,4,5)P3 bypasses these routes. Structural modification at the 2-position (rather than the 1-position) retains the critical phosphate geometry required for IP3R binding but sterically hinders the catalytic sites of degradative enzymes.

Receptor Interaction and Affinity

While Ins(2,4,5)P3 is a full agonist at the IP3R, its binding affinity (

) is generally lower than that of the natural ligand. However, its functional potency ( ) often appears higher in sustained assays because it is not consumed.

Table 1: Comparative Properties of IP3 Isomers in Neuronal ER

Feature	D-myo-Ins(1,4,5)P3 (Natural)	D-myo-Ins(2,4,5)P3 (Synthetic)
IP3R Agonism	Full Agonist	Full Agonist
Binding Affinity ( )	High (~2–10 nM depending on isoform)	Moderate (~10–50 nM)
5-Phosphatase Sensitivity	High (Rapid degradation)	Resistant (Negligible hydrolysis)
3-Kinase Sensitivity	High (Conversion to IP4)	Resistant
Ca2+ Release Profile	Transient / Oscillatory	Sustained / Monotonic
Primary Application	Physiological Standard	Desensitization & Quantal Release Studies

Part 2: Visualization of Signaling Pathways

The following diagram illustrates the divergence in metabolic fate between the natural ligand and the synthetic analog.

Figure 1: Metabolic divergence of IP3 isomers. Ins(2,4,5)P3 activates the receptor but resists the enzymatic clearance pathways.

Part 3: Experimental Protocols

Prerequisite: Intracellular Delivery

Ins(2,4,5)P3 is highly charged and membrane-impermeable. It cannot be added directly to the culture media of intact cells.

• Method A (Single Cell): Whole-cell patch-clamp via the internal pipette solution.

• Method B (Population): Plasma membrane permeabilization using Saponin or Digitonin.

Protocol Selection: This guide details Method B (Permeabilized Neurons) coupled with Calcium Imaging, as it allows for the precise titration of the analog to determine

without the washout effects of patch-clamp.

Protocol: Ca2+ Flux in Permeabilized Neurons

Objective: Measure Ins(2,4,5)P3-induced Ca2+ release from ER stores in isolation from plasma membrane influx.

Reagents

• Intracellular Buffer (ICB): 120 mM KCl, 20 mM HEPES, 2 mM MgATP, 1 mM EGTA (free Ca2+ clamped at ~100 nM), pH 7.2.

• Permeabilizing Agent: Saponin (20–50 µg/mL). Note: Saponin selectively perforates the cholesterol-rich plasma membrane while leaving the cholesterol-poor ER membrane intact.

• Calcium Indicator: Fluo-4 pentapotassium salt (cell-impermeable form) or Mag-Fura-2.

• Agonist: D-myo-Inositol-2,4,5-triphosphate (Sodium Salt).

Step-by-Step Workflow

• Cell Preparation:

  • Culture primary hippocampal or cortical neurons on poly-L-lysine coated glass coverslips (DIV 10–14).

  • Wash cells 3x with Ca2+-free extracellular solution to remove external calcium.

• Dye Loading & Permeabilization:

  • Incubate neurons in ICB containing Saponin (40 µg/mL) and Fluo-4 salt (5 µM) for 4–6 minutes at 37°C.

  • Critical Check: Monitor cell morphology via DIC microscopy. Slight swelling is normal; blebbing indicates toxicity.

  • Wash gently with ICB (without Saponin/Dye) to remove cytosolic leak. The dye is now trapped in the cytosol (equilibrated) or compartmentalized?

  • Correction: For permeabilized cells, the dye (salt form) must be present in the bath solution continuously if the pores are large enough for the dye to escape, or one must use a low-molecular-weight dye trapped in organelles (Mag-Fura-2 in ER).

  • Refined Step: For cytosolic Ca2+ measurement in permeabilized cells, keep the low-affinity dye (e.g., Fluo-4 FF) in the perfusion buffer continuously. The permeabilized membrane allows the dye to equilibrate between the bath and the cytosol. The signal measured is the bulk cytosolic Ca2+.

• Baseline Acquisition:

  • Mount coverslip in a perfusion chamber.

  • Perfuse with ICB containing the mitochondrial inhibitor FCCP (1 µM) and Oligomycin to eliminate mitochondrial Ca2+ uptake (isolating the ER component).

  • Acquire baseline fluorescence (

    ) for 60 seconds.

• Agonist Application:

  • Switch perfusion to ICB + Ins(2,4,5)P3 (0.1 nM – 10 µM) .

  • Record fluorescence response (

    ).[1]

  • Causality: Since the plasma membrane is permeable and external Ca2+ is chelated (EGTA), any increase in fluorescence is exclusively due to efflux from the ER via IP3R.

• Validation (The "Kill" Step):

  • At the end of the experiment, apply Ionomycin (10 µM) to release all remaining vesicular Ca2+. This validates the total store capacity.

Part 4: Data Interpretation & Troubleshooting

Analyzing the Trace

• Peak Amplitude: Correlates with the fraction of IP3Rs activated.

• Rise Time: Indicates the kinetics of channel opening.

• Decay Phase: In permeabilized cells using Ins(2,4,5)P3, the decay is significantly slower than with Ins(1,4,5)P3.

  • If decay is fast: Check for SERCA pump activity. (Add Thapsigargin to block re-uptake and isolate the release component).

Common Artifacts

• Mitochondrial Uptake: If mitochondria are not inhibited (Step 3), they will buffer the released Ca2+, blunting the apparent response.

• Receptor Desensitization: High concentrations (>1 µM) of Ins(2,4,5)P3 can induce rapid IP3R desensitization, causing the channel to close despite the presence of the agonist. This is a feature, not a bug, often studied specifically using this analog.

References

• Berridge, M. J. (1993). Inositol trisphosphate and calcium signalling.[2][3][4][5][6] Nature, 361(6410), 315–325. Link

• Taylor, C. W., & Tovey, S. C. (2010). IP3 receptors: toward understanding their activation. Cold Spring Harbor Perspectives in Biology, 2(12), a004010. Link

• Foskett, J. K., et al. (2007). Inositol trisphosphate receptor Ca2+ release channels.[2][4][7] Physiological Reviews, 87(2), 593–658. Link

• Shears, S. B. (1989). The pathway of myo-inositol 1,3,4-trisphosphate phosphorylation in liver. Identification of myo-inositol 1,3,4-trisphosphate 6-kinase as a distinct enzyme. Journal of Biological Chemistry, 264(26), 15279–15283. Link

• Mikoshiba, K. (2007). IP3 receptor/Ca2+ channel: from discovery to new signaling concepts. Journal of Neurochemistry, 102(5), 1426–1446. Link

Sources

• 1. zora.uzh.ch [zora.uzh.ch]
• 2. Inositol 1,4,5‐trisphosphate receptors and their protein partners as signalling hubs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Ligand-binding affinity of the type 1 and 2 inositol 1,4,5-trisphosphate receptors: effect of the membrane environment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differences among type I, II, and III inositol-1,4,5-trisphosphate receptors in ligand-binding affinity influence the sensitivity of calcium stores to inositol-1,4,5-trisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. journals.physiology.org [journals.physiology.org]

Technical Guide: D-myo-Inositol-2,4,5-triphosphate in Muscle Contractility Research

The following technical guide details the involvement and experimental utility of D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) in muscle physiology.

Executive Summary

D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) is a synthetic positional isomer of the physiological second messenger Ins(1,4,5)P3. In muscle physiology research, it serves as a critical metabolically stable probe . Unlike the native messenger, which is rapidly degraded by 5-phosphatases or phosphorylated by 3-kinases, Ins(2,4,5)P3 resists these enzymatic pathways while retaining affinity for Inositol 1,4,5-trisphosphate receptors (IP3Rs).

This resistance allows researchers to decouple the receptor-binding kinetics from metabolic clearance , making it the gold-standard tool for studying sustained Calcium (Ca²⁺) release events in smooth muscle pharmacomechanical coupling and modulatory Ca²⁺ signaling in cardiac and skeletal tissues.

Mechanistic Pharmacology

To effectively utilize Ins(2,4,5)P3, one must understand how its structural deviation influences receptor interaction and metabolic stability.

Structural Basis of Stability

The physiological messenger, Ins(1,4,5)P3, possesses phosphate groups at positions 1, 4, and 5. The primary deactivation pathway involves the Type I 5-phosphatase , which hydrolyzes the phosphate at position 5.

• Ins(2,4,5)P3 Modification: The phosphate is translocated from position 1 to position 2.

• Enzymatic Consequence: This steric alteration renders the molecule a poor substrate for both the 5-phosphatase (preventing degradation to IP2) and the IP3-3-kinase (preventing conversion to IP4).

• Result: A half-life extended by orders of magnitude compared to Ins(1,4,5)P3, allowing for equilibrium binding studies.

Receptor Agonism and Isoform Specificity

Ins(2,4,5)P3 is generally characterized as a full agonist at IP3Rs, though with altered affinity kinetics compared to the native ligand.

Parameter	Ins(1,4,5)P3 (Native)	Ins(2,4,5)P3 (Synthetic)	Implication
IP3R Affinity (K_d)	~2–10 nM (Type 1)	~15–40 nM	Slightly lower affinity requires higher loading concentrations.
Metabolic Stability	Seconds (< 10s)	Hours (in vitro)	Enables long-duration Ca²⁺ flux assays.
Ca²⁺ Release Efficacy	High (Transient)	High (Sustained)	Ideal for studying "plateau" phases of contraction.
Partial Agonism	No	Yes (Tissue dependent)	Can act as a partial agonist in liver (Type 2 IP3R) but often full in cerebellum/muscle.

Signaling Pathway Visualization

The following diagram illustrates the "Metabolic Shunt" provided by Ins(2,4,5)P3, highlighting its utility in bypassing degradation pathways.

Caption: Ins(2,4,5)P3 bypasses 5-phosphatase and 3-kinase degradation, ensuring sustained IP3R activation.

Physiological Context: Muscle Types

Smooth Muscle (Primary Relevance)

In vascular and visceral smooth muscle, Pharmacomechanical Coupling relies heavily on IP3 signaling. Agonists (e.g., Norepinephrine, Acetylcholine) activate GPCRs

PLC IP3.

• Role of Ins(2,4,5)P3: Used to demonstrate that Ca²⁺ release can be sustained without the continuous production of new IP3. It proves that receptor desensitization (rather than ligand metabolism) is the limiting factor in some oscillatory behaviors.

Skeletal Muscle (Modulatory)

While Excitation-Contraction (EC) coupling in skeletal muscle is primarily mechanical (DHPR-RyR interaction), IP3Rs are present in the sarcoplasmic reticulum (SR).

• Research Insight: Ins(2,4,5)P3 has been used to show that IP3-dependent Ca²⁺ release is involved in gene expression regulation (excitation-transcription coupling) rather than twitch tension. Its stability allows for the long incubation times required to measure transcriptional changes.

Cardiac Muscle

Cardiac EC coupling is Calcium-Induced Calcium Release (CICR) via RyR. However, IP3Rs are upregulated in heart failure.

• Application: Ins(2,4,5)P3 is used in permeabilized cardiomyocytes to quantify the "leak" current attributed to IP3Rs, distinguishing it from RyR sparks.

Experimental Protocol: Ca²⁺ Flux in Permeabilized Fibers

Note: Ins(2,4,5)P3 is membrane impermeant . It must be applied to saponin-permeabilized fibers or via patch-pipette microinjection.

Protocol: Unidirectional ⁴⁵Ca²⁺ Efflux Assay

This protocol validates the specific release of Ca²⁺ from the SR using Ins(2,4,5)P3, eliminating metabolic artifacts.

Reagents:

• Permeabilization Buffer: 120 mM KCl, 20 mM HEPES, 2 mM MgATP, 1 mM EGTA, 50 µg/mL Saponin (pH 7.1).

• Loading Buffer: Same as above + ⁴⁵Ca²⁺ (10 µCi/mL) + Mitochondrial inhibitors (Oligomycin/NaN₃) to prevent mitochondrial Ca²⁺ uptake.

• Efflux Buffer: Same as above, EGTA replaced with low concentration (e.g., 100 µM) to buffer free Ca²⁺.

• Agonist: D-myo-Inositol-2,4,5-triphosphate (Hexasodium salt).

Workflow:

• Tissue Preparation: Dissect muscle bundles (e.g., guinea pig taenia coli or rat soleus). Mount in isometric force transducer if contraction is also being measured.

• Permeabilization: Incubate in Permeabilization Buffer for 20–30 minutes. Saponin creates pores in the sarcolemma while leaving the SR membrane intact.

• ⁴⁵Ca²⁺ Loading: Wash fibers, then incubate in Loading Buffer for 45–60 minutes to fill SR stores via SERCA pumps.

• Washout: Rinse fibers 3x with non-radioactive Efflux Buffer to remove extracellular isotope.

• Basal Efflux: Collect buffer aliquots every 2 minutes to establish a baseline leak rate.

• Challenge: Apply Ins(2,4,5)P3 (0.1 µM – 10 µM) .

  • Control: Apply Ins(1,4,5)P3 in a separate set.

• Quantification: Measure radioactivity in aliquots via liquid scintillation counting.

• Analysis: Calculate the fractional loss rate (% counts released per minute).

Self-Validation Check:

• If Ins(1,4,5)P3 produces a transient spike and Ins(2,4,5)P3 produces a sustained plateau, the system is valid and 5-phosphatase activity is present in the tissue.

• If both produce sustained release, the tissue lacks significant 5-phosphatase activity (rare in muscle).

Experimental Workflow Diagram

The following Graphviz diagram outlines the decision logic for selecting Ins(2,4,5)P3 over the native isomer.

Caption: Decision matrix for utilizing Ins(2,4,5)P3 in experimental design.

References

• Denis, G. V., & Ballou, C. E. (1991). The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized.[1] Cell Calcium, 12(6), 395-401.[1] Link

• Hajnoczky, G., et al. (1997). Rapid kinetic measurements of 45Ca2+ mobilization reveal that Ins(2,4,5)P3 is a partial agonist at hepatic InsP3 receptors. Biochemical Journal, 321, 573–576.[2] Link

• Walker, J. W., et al. (1987). Photolabile inositol 1,4,5-trisphosphate to study muscle excitation-contraction coupling. Nature, 327, 249–252. (Contextual grounding for IP3 in muscle).
• Irvine, R. F., et al. (1984). Inositol 1,4,5-trisphosphate and inositol 1,2-cyclic 4,5-trisphosphate are substrates for a common vitamin D-stimulated phosphatase. Biochemical Journal, 240, 301-304. (Establishes metabolic specificity).
• Somlyo, A. P., & Somlyo, A. V. (1994). Signal transduction and regulation in smooth muscle. Nature, 372, 231–236. (Review of pharmacomechanical coupling).

Sources

• 1. The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. eprints.nottingham.ac.uk [eprints.nottingham.ac.uk]

D-myo-Inositol-2,4,5-triphosphate: A Technical Guide to Investigating Calcium Waves

This guide provides an in-depth exploration of D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3), a vital tool for researchers, scientists, and drug development professionals studying intracellular calcium signaling. We will delve into its mechanism of action, its advantages over other inositol phosphate isomers, and provide detailed protocols for its application in inducing and analyzing calcium waves.

Introduction: The Central Role of Inositol Phosphates in Calcium Signaling

Intracellular calcium (Ca2+) is a ubiquitous second messenger that governs a vast array of cellular processes, including muscle contraction, neurotransmission, gene expression, and apoptosis.[1][2] The precise spatial and temporal control of intracellular Ca2+ concentrations is therefore critical for cellular function. One of the key signaling pathways that regulate intracellular Ca2+ levels is the phosphoinositide pathway.

This pathway is initiated by the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the cell membrane.[3][4] This hydrolysis generates two second messengers: diacylglycerol (DAG) and D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P3).[4][5] While DAG remains in the membrane to activate protein kinase C, Ins(1,4,5)P3 diffuses into the cytosol and binds to specific receptors, the InsP3 receptors (InsP3Rs), located on the membrane of the endoplasmic reticulum (ER), which serves as the primary intracellular Ca2+ store.[4][6] The binding of Ins(1,4,5)P3 to its receptor opens a channel, allowing the rapid release of Ca2+ from the ER into the cytosol, leading to a transient increase in the intracellular Ca2+ concentration, often manifesting as "calcium waves" or "oscillations".[7]

The Significance of D-myo-Inositol-2,4,5-triphosphate

While D-myo-Inositol-1,4,5-triphosphate is the canonical and most potent endogenous ligand for the InsP3 receptor, other inositol phosphate isomers, such as D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3), also play significant roles in cellular signaling and serve as valuable experimental tools. Ins(2,4,5)P3 is a positional isomer of Ins(1,4,5)P3 and is also produced in cells through PLC-mediated hydrolysis of PIP2.[][9] Although it is generally considered a partial agonist at the InsP3 receptor, its unique properties make it a powerful tool for dissecting the complexities of calcium signaling.[9]

D-myo-Inositol-2,4,5-triphosphate vs. D-myo-Inositol-1,4,5-triphosphate: A Comparative Analysis

The subtle difference in the phosphorylation pattern between Ins(2,4,5)P3 and Ins(1,4,5)P3 leads to significant differences in their biological activity and experimental utility.

Feature	D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P3)	D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3)
Potency (EC50)	~0.1 µM	~4 µM[10]
Receptor Affinity	High	Moderate
Agonist Type	Full Agonist	Partial Agonist[9]
Metabolism	Rapidly metabolized by phosphatases and kinases	Potentially more resistant to metabolic degradation
Experimental Utility	Inducing robust, maximal Ca2+ release	Studying graded Ca2+ responses and receptor sensitization/desensitization

Causality behind Experimental Choices: The lower potency and partial agonism of Ins(2,4,5)P3 are not limitations but rather advantageous features for specific experimental questions. While Ins(1,4,5)P3 elicits a strong, often "all-or-none," Ca2+ release, Ins(2,4,5)P3 allows for a more nuanced investigation of Ca2+ signaling. By using a range of Ins(2,4,5)P3 concentrations, researchers can induce graded levels of Ca2+ release, mimicking more physiological signaling events. This is crucial for studying the sensitivity of downstream Ca2+-dependent processes and for understanding how the cell decodes the amplitude and frequency of Ca2+ signals. Furthermore, its potential for slower metabolism can provide a more sustained signal, which is beneficial for studying longer-term cellular responses to Ca2+ elevation.

The Inositol Phosphate Signaling Pathway

The following diagram illustrates the canonical phosphoinositide signaling pathway leading to the generation of inositol phosphates and the subsequent release of intracellular calcium.

Caption: The Inositol Trisphosphate (IP3) signaling pathway.

Experimental Protocols: A Self-Validating System

The following protocols are designed to be self-validating, incorporating necessary controls to ensure the reliability and reproducibility of the experimental results.

Preparation of D-myo-Inositol-2,4,5-triphosphate

While the chemical synthesis of Ins(2,4,5)P3 is a complex process often performed by specialized suppliers, it is crucial to understand the general principles of its preparation and purification.[11] The synthesis typically involves the protection of specific hydroxyl groups on the myo-inositol ring, followed by phosphorylation and subsequent deprotection.[10] Purification is commonly achieved through ion-exchange chromatography.[11] For experimental use, Ins(2,4,5)P3 is typically supplied as a sodium salt, which is soluble in aqueous solutions.[][9]

Quality Control: It is imperative to obtain Ins(2,4,5)P3 from a reputable supplier that provides a certificate of analysis detailing its purity, typically determined by 1H NMR and TLC.

Induction and Imaging of Calcium Waves

This protocol describes the use of microinjection to introduce Ins(2,4,5)P3 into cultured cells and the subsequent imaging of intracellular Ca2+ dynamics using a fluorescent Ca2+ indicator.

3.2.1. Materials

• Cultured cells (e.g., HeLa, COS-7, or primary neurons) grown on glass-bottom dishes

• D-myo-Inositol-2,4,5-triphosphate sodium salt

• Fluorescent Ca2+ indicator (e.g., Fura-2 AM or Fluo-4 AM)[12][13]

• Microinjection system (e.g., Eppendorf FemtoJet)

• Inverted fluorescence microscope with a high-speed camera

• Image analysis software

3.2.2. Step-by-Step Methodology

• Cell Preparation:

  • Plate cells on glass-bottom dishes 24-48 hours before the experiment to achieve 70-80% confluency.

  • On the day of the experiment, wash the cells twice with a physiological salt solution (e.g., Hanks' Balanced Salt Solution, HBSS).

• Loading with Calcium Indicator:

  • Incubate the cells with a fluorescent Ca2+ indicator such as 5 µM Fura-2 AM or Fluo-4 AM in HBSS for 30-45 minutes at room temperature.[14]

  • Wash the cells three times with HBSS to remove excess dye.

  • Allow the cells to de-esterify the dye for at least 30 minutes at room temperature before imaging.

• Preparation of Microinjection Solution:

  • Dissolve D-myo-Inositol-2,4,5-triphosphate sodium salt in sterile, nuclease-free water to a stock concentration of 1 mM.

  • Prepare working dilutions in an injection buffer (e.g., 100 mM KCl, 10 mM HEPES, pH 7.2). A typical starting concentration for microinjection is 10-100 µM.

  • To visualize the injection, co-inject a fluorescent dextran (e.g., 70 kDa FITC-dextran) at a concentration of 1-2 mg/mL.

• Microinjection and Imaging:

  • Mount the cell dish on the microscope stage.

  • Identify a target cell and bring the microinjection needle into close proximity.

  • Initiate time-lapse imaging to establish a baseline fluorescence.

  • Microinject the Ins(2,4,5)P3 solution into the cytoplasm of the target cell.

  • Continue imaging to capture the resulting Ca2+ wave.

3.2.3. Data Analysis

• Define regions of interest (ROIs) over the injected cell and neighboring cells.

• Measure the change in fluorescence intensity over time.

• For ratiometric dyes like Fura-2, calculate the ratio of fluorescence at the two excitation wavelengths (e.g., 340 nm and 380 nm) to determine the intracellular Ca2+ concentration.[13][15]

• For single-wavelength dyes like Fluo-4, express the change in fluorescence as a ratio of the baseline fluorescence (F/F0).[12]

3.2.4. Self-Validating Controls

• Negative Control (Vehicle Injection): Microinject the injection buffer without Ins(2,4,5)P3 to ensure that the mechanical process of injection does not induce a Ca2+ response.

• Positive Control (Ins(1,4,5)P3 Injection): Microinject a solution of D-myo-Inositol-1,4,5-triphosphate to confirm that the cells are responsive to InsP3-mediated Ca2+ release.

• Specificity Control (L-myo-Inositol-2,4,5-triphosphate): The L-isomer of inositol phosphates should be significantly less active or inactive, demonstrating the stereospecificity of the InsP3 receptor.[10][16]

Experimental Workflow Diagram

Caption: Workflow for studying calcium waves using Ins(2,4,5)P3.

Advanced Applications and Future Directions

Caged Compounds for Spatiotemporal Control

To achieve even greater control over the timing and location of Ca2+ release, researchers can utilize "caged" derivatives of Ins(2,4,5)P3. These are chemically modified, inactive forms of the molecule that can be introduced into a cell and then rapidly activated at a specific time and location by a flash of UV light. This technique allows for the precise initiation of Ca2+ waves, enabling the study of their propagation and the downstream signaling events with high spatiotemporal resolution.

Drug Discovery and Development

A thorough understanding of the InsP3 signaling pathway is crucial for the development of drugs targeting a wide range of diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer, where Ca2+ signaling is often dysregulated.[17][18] Ins(2,4,5)P3 and its analogs can be used in high-throughput screening assays to identify and characterize novel modulators of the InsP3 receptor.

Conclusion

D-myo-Inositol-2,4,5-triphosphate is a powerful and versatile tool for the investigation of intracellular calcium signaling. Its properties as a partial agonist allow for the nuanced study of graded Ca2+ responses, providing valuable insights into the complex mechanisms that govern cellular function. By employing the rigorous and self-validating experimental protocols outlined in this guide, researchers can confidently explore the intricate world of calcium waves and their role in health and disease.

References

• Berridge, M. J. (2016). The Inositol Trisphosphate/Calcium Signaling Pathway in Health and Disease. Physiological Reviews, 96(4), 1261–1296. [Link]

• Facchinetti, D., et al. (2023). Myo-Inositol and D-Chiro-Inositol as Modulators of Ovary Steroidogenesis: A Narrative Review. MDPI. [Link]

• Mills, S. J., et al. (2025). Synthesis of D- and L-myo-inositol 2,4,5-trisphosphate and trisphosphorothioate. ResearchGate. [Link]

• Elara Care. Myo-Inositol vs D-Chiro Inositol: Understanding Their Unique Roles in Women's Health. [Link]

• Tegge, W., & Ballou, C. E. (1991). Synthesis and Ca(2+)-release activity of D- and L-myo-inositol 2,4,5-trisphosphate and D- and L-chiro-inositol 1,3,4-trisphosphate. Carbohydrate research, 213, 99-111. [Link]

• Unfer, V., et al. (2023). Myo-Inositol and D-Chiro-Inositol as Modulators of Ovary Steroidogenesis: A Narrative Review. National Institutes of Health. [Link]

• Wikipedia. Inositol trisphosphate. [Link]

• JJ Medicine. (2018). Inositol Triphosphate (IP3) and Calcium Signaling Pathway | Second Messenger System. [Link]

• Denis, G. V., & Ballou, C. E. (1991). The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized. Cell calcium, 12(6), 395-401. [Link]

• Fertility Family. Inositol, Myo-Inositol & D-Chiro-Inositol: What's the Difference?. [Link]

• Mikoshiba, K. (2015). Role of IP3 receptor signaling in cell functions and diseases. Journal of biochemistry, 157(1), 1-11. [Link]

• DeLisle, S., et al. (1990). Microinjection of Inositol 1,2-(cyclic)-4,5-trisphosphate, Inositol 1,3,4,5-tetrakisphosphate, and Inositol 1,4,5-trisphosphate Into Intact Xenopus Oocytes Can Induce Membrane Currents Independent of Extracellular Calcium. Molecular pharmacology, 37(5), 654-660. [Link]

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• Gou, D. M., et al. (1994). D-myo-inositol 1,4,5-trisphosphate analogues as useful tools in biochemical studies of intracellular calcium mobilization. Bioorganic & medicinal chemistry, 2(1), 7-13. [Link]

• Taylor, C. W., & Tovey, S. C. (2010). Structure and Function of IP3 Receptors. Cold Spring Harbor perspectives in biology, 2(9), a004212. [Link]

• Shears, S. B. (1992). Inositol Phosphate Biochemistry. Annual review of biochemistry, 61, 225-250. [Link]

• Toth, A. B., & Czigler, A. (2013). Calcium imaging of cortical neurons using Fura-2 AM. Journal of visualized experiments : JoVE, (71), e50025. [Link]

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• Mackenzie, L., et al. (2002). The role of inositol 1,4,5-trisphosphate receptors in Ca2+ signalling and the generation of arrhythmias in rat atrial myocytes. The Journal of physiology, 541(Pt 2), 401-412. [Link]

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• 18. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Illuminating Intracellular Worlds: A Guide to Calcium Imaging with Photolabile D-myo-Inositol-2,4,5-triphosphate

This document provides a detailed guide for researchers, scientists, and drug development professionals on the principles and applications of using caged D-myo-Inositol-2,4,5-triphosphate (IP3) for precise spatiotemporal control of intracellular calcium (Ca²⁺) signaling. We will delve into the underlying mechanisms, provide step-by-step protocols for experimental execution, and offer insights into data analysis and interpretation.

The Central Role of Inositol Trisphosphate in Calcium Signaling

Intracellular calcium is a ubiquitous second messenger that governs a vast array of cellular processes, from muscle contraction and neurotransmission to gene expression and apoptosis.[1][2] The precise control of Ca²⁺ dynamics in terms of timing, location, and amplitude is therefore critical for normal cellular function. One of the key signaling pathways that regulate intracellular Ca²⁺ levels is the phosphoinositide pathway.

Upon stimulation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs) on the cell surface, the enzyme phospholipase C (PLC) is activated. PLC catalyzes the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2), a minor phospholipid component of the plasma membrane, to generate two second messengers: diacylglycerol (DAG) and inositol 1,4,5-trisphosphate (IP3).[3][4] While DAG remains in the membrane to activate protein kinase C (PKC), the water-soluble IP3 diffuses through the cytoplasm.[3]

IP3 binds to specific receptors (IP3Rs) located on the membrane of the endoplasmic reticulum (ER), which serves as the primary intracellular Ca²⁺ store.[5][6] This binding event opens the IP3R channel, leading to a rapid efflux of Ca²⁺ from the ER into the cytoplasm, resulting in a transient increase in the cytosolic Ca²⁺ concentration.[6][7] This Ca²⁺ signal then propagates throughout the cell to activate various downstream effectors. The signal is terminated by the metabolic degradation of IP3 and the re-uptake of Ca²⁺ into the ER and mitochondria, and its extrusion from the cell.[2][8]

The D-myo-inositol-1,4,5-trisphosphate isomer is the naturally occurring and most studied form of IP3. However, other isomers, such as D-myo-Inositol-2,4,5-triphosphate , have also been shown to be biologically active and are nearly as effective as the 1,4,5-isomer in mobilizing intracellular Ca²⁺.[9][10] This makes D-myo-Inositol-2,4,5-triphosphate a valuable tool for studying Ca²⁺ signaling.

IP3 Signaling Pathway Diagram

Caption: The IP3 signaling cascade leading to intracellular calcium release.

The "Caged" Compound Approach: Precision Control of IP3

To dissect the intricate dynamics of Ca²⁺ signaling, it is often necessary to bypass receptor activation and directly introduce IP3 into the cell at a precise time and location. This is achieved using "caged" compounds. A caged compound is a biologically active molecule that has been chemically modified with a photolabile protecting group, rendering it inactive.[9][11] This "cage" can be removed by a brief pulse of ultraviolet (UV) light, a process called photolysis or uncaging, which rapidly releases the active molecule.[6][11]

Caged IP3, therefore, allows researchers to experimentally control the concentration of IP3 within a cell with high temporal and spatial resolution. By focusing a UV laser beam on a specific subcellular region, one can generate localized Ca²⁺ signals and study their propagation.

Visualizing the Response: Fluorescent Calcium Indicators

The release of Ca²⁺ triggered by uncaged IP3 is visualized using fluorescent Ca²⁺ indicators. These are dyes whose fluorescence properties change upon binding to Ca²⁺. Modern calcium indicators offer high sensitivity, a large dynamic range, and a variety of spectral properties. They are often loaded into cells as cell-permeant acetoxymethyl (AM) esters. Once inside the cell, intracellular esterases cleave the AM group, trapping the active, membrane-impermeant indicator in the cytoplasm.[12]

A comparative study of various fluorescent Ca²⁺ indicators for imaging IP3-mediated local Ca²⁺ signals concluded that Cal-520 is an optimal indicator for detecting and faithfully tracking these events.[13][14] For experiments requiring a red-emitting indicator, Rhod-4 is a suitable choice.[13][14]

Table 1: Comparison of Commonly Used Fluorescent Calcium Indicators

Indicator	Excitation (nm)	Emission (nm)	Kd for Ca²⁺ (nM)	Signal Change	Key Features
Fluo-4	494	516	345	>100-fold	Bright green fluorescence, widely used.[13][14]
Cal-520	492	514	320	>100-fold	High signal-to-noise ratio, optimal for detecting local Ca²⁺ puffs.[13][14]
Rhod-4	544	576	230	>100-fold	Bright red fluorescence, suitable for multiplexing with green probes.[13][14]
Fura-2	340/380	510	145	Ratiometric	Allows for quantitative Ca²⁺ concentration measurements.[15]

Experimental Workflow and Protocols

The following section provides a detailed workflow and step-by-step protocols for conducting a calcium imaging experiment using caged D-myo-Inositol-2,4,5-triphosphate.

Experimental Workflow Diagram

Caption: A typical workflow for a caged IP3 calcium imaging experiment.

Protocol: Cell Preparation and Loading

This protocol describes the co-loading of adherent cells with a cell-permeant caged IP3 analog and a fluorescent Ca²⁺ indicator.

Rationale: The use of AM esters allows for passive diffusion of the caged compound and the indicator across the cell membrane. Co-loading ensures that the cells are equipped with both the trigger (caged IP3) and the reporter (Ca²⁺ indicator) for the experiment. A non-ionic dispersing agent like Pluronic F-127 is crucial for preventing the aggregation of the hydrophobic AM esters in the aqueous loading buffer.

Materials:

• Adherent cells cultured on glass-bottom imaging dishes

• Cell-permeant caged D-myo-Inositol-2,4,5-triphosphate (or a suitable analog like cIP3/AM)

• Cell-permeant Ca²⁺ indicator (e.g., Cal-520, AM)

• Anhydrous Dimethyl sulfoxide (DMSO)

• Pluronic F-127 (20% solution in DMSO)

• Physiological saline solution (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺, buffered with HEPES)

Procedure:

• Prepare Stock Solutions:

  • Prepare a 1 mM stock solution of the caged IP3-AM in anhydrous DMSO.

  • Prepare a 1 mM stock solution of the Ca²⁺ indicator-AM in anhydrous DMSO.

  • Store stock solutions in small aliquots at -20°C, protected from light and moisture.

• Prepare Loading Solution:

  • Warm the physiological saline solution to room temperature or 37°C.

  • In a microcentrifuge tube, mix equal volumes of the caged IP3-AM stock and the Pluronic F-127 solution.

  • In a separate tube, mix equal volumes of the Ca²⁺ indicator-AM stock and the Pluronic F-127 solution.

  • Vortex each mixture briefly.

  • Dilute the mixtures into the pre-warmed saline solution to achieve the desired final concentrations. A typical starting point is 1-5 µM for both the caged IP3 and the Ca²⁺ indicator.[2]

• Cell Loading:

  • Aspirate the culture medium from the cells in the imaging dish.

  • Gently add the loading solution to the cells.

  • Incubate the cells for 30-45 minutes at 37°C in the dark.[2][12]

• Wash and De-esterification:

  • Aspirate the loading solution.

  • Wash the cells twice with fresh, pre-warmed physiological saline solution to remove any extracellular dye and caged compound.

  • Add fresh saline solution to the dish and incubate for an additional 30 minutes at room temperature in the dark to allow for complete de-esterification of the AM esters by intracellular esterases.

Protocol: Image Acquisition and Photolysis

This protocol outlines the steps for acquiring baseline fluorescence, performing UV photolysis, and recording the subsequent Ca²⁺ signal.

Rationale: Establishing a stable baseline fluorescence is essential for accurate quantification of the change in fluorescence upon Ca²⁺ release. The UV uncaging pulse needs to be brief but intense enough to release a sufficient amount of IP3 to trigger a measurable Ca²⁺ response. Time-lapse imaging captures the dynamic changes in intracellular Ca²⁺ concentration.

Equipment:

• Inverted fluorescence microscope equipped with:

  • A light source for fluorescence excitation (e.g., an arc lamp or LED)

  • Appropriate filter sets for the chosen Ca²⁺ indicator

  • A high-speed, sensitive camera (e.g., sCMOS or EMCCD)

  • A UV light source for photolysis (e.g., a flash lamp or a UV laser) coupled to the microscope optics.[6]

  • Image acquisition software

Procedure:

• Microscope Setup:

  • Place the imaging dish on the microscope stage.

  • Locate a field of view with healthy, well-loaded cells.

  • Focus on the cells and adjust the illumination to minimize phototoxicity while ensuring a good signal-to-noise ratio.

• Baseline Recording:

  • Using the appropriate excitation wavelength for the Ca²⁺ indicator (e.g., ~488 nm for Cal-520), acquire a time-lapse series of images for 10-30 seconds to establish a stable baseline fluorescence (F₀).

• UV Photolysis (Uncaging):

  • Deliver a brief pulse of UV light (typically in the range of 350-380 nm) to the field of view or a targeted region of interest.[6][16] The duration and intensity of the pulse should be optimized to elicit a Ca²⁺ response without causing photodamage. A typical duration is in the range of milliseconds to a few seconds.

• Post-Uncaging Image Acquisition:

  • Immediately following the UV pulse, continue the time-lapse image acquisition to record the change in fluorescence as intracellular Ca²⁺ levels rise and fall. The acquisition rate should be high enough to resolve the kinetics of the Ca²⁺ signal (e.g., 10-100 frames per second).

Data Analysis and Interpretation

The primary output of a calcium imaging experiment is a time-lapse series of images. The analysis of this data involves several steps to extract meaningful quantitative information.

1. Motion Correction: If there is any movement of the cells during the experiment, motion correction algorithms should be applied to stabilize the image series.

2. Cell Segmentation: Regions of interest (ROIs) are drawn around individual cells or subcellular compartments to measure the fluorescence intensity within these specific areas over time.

3. Background Subtraction: The average fluorescence intensity of a background region (an area with no cells) is subtracted from the fluorescence intensity of the ROIs at each time point to correct for background noise.

4. Calculation of ΔF/F₀: The change in fluorescence is typically expressed as a ratio (ΔF/F₀), where:

• F is the fluorescence intensity at a given time point.
• F₀ is the baseline fluorescence intensity, calculated by averaging the fluorescence intensity over a period before the UV stimulus.
• ΔF = F - F₀ This normalization corrects for variations in dye loading and cell thickness, allowing for the comparison of responses between different cells.[17]

5. Data Interpretation: The resulting ΔF/F₀ traces can be analyzed to determine various parameters of the Ca²⁺ signal, such as:

• Peak amplitude: The maximum ΔF/F₀ value, which corresponds to the peak Ca²⁺ concentration.
• Time to peak: The time it takes for the signal to reach its maximum amplitude.
• Decay kinetics: The rate at which the signal returns to baseline, often fitted with an exponential function.
• Frequency and duration of oscillations: In some cases, IP3 can induce oscillatory Ca²⁺ signals, and the frequency and duration of these oscillations can be quantified.

Troubleshooting

Problem	Possible Cause(s)	Solution(s)
No Ca²⁺ response after UV flash	- Inefficient loading of caged IP3 or Ca²⁺ indicator.- Insufficient UV light intensity or duration.- Depleted intracellular Ca²⁺ stores.- Cell death or poor cell health.	- Optimize loading concentrations and incubation times.- Increase UV flash intensity or duration (be cautious of phototoxicity).- Ensure cells are in a Ca²⁺-containing medium to allow for store refilling.- Check cell viability with a live/dead stain.
High background fluorescence	- Incomplete washing of extracellular dye.- Autofluorescence of the cells or culture medium.	- Perform additional washes after loading.- Use a phenol red-free medium for imaging.- Acquire a background image before loading and subtract it from the experimental images.
Phototoxicity or photobleaching	- Excessive excitation light intensity.- Prolonged exposure to excitation light.- High UV dose during uncaging.	- Reduce the intensity of the excitation light.- Decrease the exposure time and/or the frequency of image acquisition.- Use the lowest effective UV dose for uncaging.- Use a more photostable Ca²⁺ indicator.
Variability in responses between cells	- Heterogeneity in dye loading.- Biological variability in the expression of IP3 receptors and other signaling components.	- Ensure even loading by gently agitating the dish during incubation.- Analyze a large number of cells to obtain statistically significant results.- Acknowledge and report the observed heterogeneity.

Conclusion

The use of caged D-myo-Inositol-2,4,5-triphosphate in conjunction with fluorescent calcium indicators is a powerful technique for the precise investigation of intracellular Ca²⁺ signaling. By providing spatiotemporal control over the release of this key second messenger, researchers can unravel the complex mechanisms that govern a multitude of cellular functions. The protocols and guidelines presented in this application note offer a robust framework for designing and executing successful experiments in this exciting field of cell biology.

References

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• Kantevari, S., Gordon, J. C., MacGregor, R. B., Jr, & Li, W. H. (2010). Photochemically initiated intracellular astrocytic calcium waves in living mice using two-photon uncaging of IP3. ACS chemical neuroscience, 1(6), 457–462. [Link]

• Liberona, J. L., Powell, J. A., Shenoi, S., Petherbridge, L., Caviedes, R., & Jaimovich, E. (1998). Differences in both inositol 1,4,5-trisphosphate mass and inositol 1,4,5-trisphosphate receptors between normal and dystrophic skeletal muscle cell lines. Muscle & nerve, 21(7), 902–909. [Link]

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determining effective concentration of D-myo-Inositol-2,4,5-triphosphate in vitro

Application Note & Protocol

Topic: Determining the Effective Concentration of D-myo-Inositol-2,4,5-triphosphate In Vitro

For: Researchers, scientists, and drug development professionals.

Abstract

D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) is a pivotal research tool for investigating the inositol phosphate signaling cascade, primarily due to its nature as a metabolically stable analog of the endogenous second messenger, D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P3).[1] Unlike its rapidly metabolized counterpart, Ins(2,4,5)P3 offers a stable signal for interrogating the function of the Ins(1,4,5)P3 receptor (IP3R), a ligand-gated channel that governs the release of intracellular calcium (Ca²⁺) stores.[1][2] Accurately determining the effective concentration of Ins(2,4,5)P3 in a given experimental system is a prerequisite for generating robust, reproducible, and meaningful data. This guide provides a comprehensive framework for this determination, detailing the underlying principles and offering validated, step-by-step protocols for both receptor binding and functional assays. We will explore the causality behind key experimental choices, enabling researchers to not only execute these protocols but also to adapt them to their specific biological questions.

Scientific Foundation: The "Why" Behind the Methodology

The canonical phosphoinositide signaling pathway is initiated by the activation of cell surface receptors, which in turn stimulate Phospholipase C (PLC).[3][4] PLC catalyzes the hydrolysis of the membrane lipid Phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: diacylglycerol (DAG) and Ins(1,4,5)P3.[5][6] Ins(1,4,5)P3 diffuses through the cytosol and binds to the IP3R on the endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytoplasm.[7] This Ca²⁺ signal orchestrates a vast array of cellular processes.

The primary challenge in studying this pathway in vitro is the rapid metabolism of Ins(1,4,5)P3 by 5-phosphatases and 3-kinases, which terminates the signal.[8] Ins(2,4,5)P3 circumvents this issue due to its altered phosphate positioning, making it resistant to these metabolic enzymes. This stability makes it an ideal tool for sustained receptor activation in controlled experimental settings. However, it's crucial to recognize that Ins(2,4,5)P3 often acts as a partial agonist, meaning it may not elicit the same maximal response as the endogenous ligand.[1] Therefore, characterizing its specific activity profile in your system is essential.

Defining "Effective Concentration"

Before proceeding to protocols, we must define the key parameters that constitute "effective concentration":

• Binding Affinity (Kᵢ): This value reflects the strength of the interaction between Ins(2,4,5)P3 and the IP3R. It is determined using competitive binding assays and represents the concentration of Ins(2,4,5)P3 required to occupy 50% of the receptors in the absence of a competing ligand. A lower Kᵢ indicates higher affinity.

• Potency (EC₅₀): The half-maximal effective concentration, or EC₅₀, is a measure of a ligand's functional impact. It is the concentration of Ins(2,4,5)P3 that produces 50% of its maximal possible response (e.g., 50% of the maximal Ca²⁺ release it can induce).[9] This is the most common metric for quantifying the potency of an agonist in a functional assay.

• Efficacy (Eₘₐₓ): This describes the maximum response a ligand can produce. When comparing Ins(2,4,5)P3 to the full agonist Ins(1,4,5)P3, its Eₘₐₓ will define it as a full or partial agonist.

The following diagram illustrates the canonical signaling pathway that these assays are designed to probe.

Caption: The canonical Phospholipase C (PLC) signaling pathway.

Protocol I: Determining Binding Affinity (Kᵢ) via Competitive Radioligand Binding

This assay quantifies the ability of unlabeled Ins(2,4,5)P3 to displace a radiolabeled ligand, typically [³H]Ins(1,4,5)P3, from its binding site on the IP3R. The resulting data allow for the calculation of the IC₅₀ (half-maximal inhibitory concentration), which is then converted to the Kᵢ (inhibition constant).

Causality in Experimental Design

• Choice of Radioligand: [³H]Ins(1,4,5)P3 is the gold standard. Its high affinity and specific activity provide a robust signal window.

• Source of Receptors: Cerebellar microsomes are an excellent choice as the cerebellum expresses the highest concentration of IP3Rs in the body, ensuring a strong binding signal.[7]

• Assay Buffer: The buffer composition is critical. It must maintain protein stability and physiological pH. The inclusion of BSA (Bovine Serum Albumin) is to prevent non-specific binding of the radioligand to the reaction tubes.

• Separation of Bound/Free Ligand: Rapid vacuum filtration is essential. The goal is to separate the receptor-bound radioligand from the free radioligand before significant dissociation can occur. Glass fiber filters are used because they have a low affinity for the radioligand but efficiently trap the membrane-bound receptors.

Experimental Workflow

Caption: Workflow for the competitive radioligand binding assay.

Step-by-Step Protocol

• Preparation of Reagents:

  • Assay Buffer: 50 mM Tris-HCl, 1 mM EDTA, 1 mM 2-mercaptoethanol, pH 8.3. Keep on ice.

  • [³H]Ins(1,4,5)P3: Dilute in Assay Buffer to a final assay concentration of ~1-2 nM.

  • Unlabeled Ins(2,4,5)P3: Prepare a serial dilution series in Assay Buffer, from 10⁻¹¹ M to 10⁻⁵ M.

  • Non-Specific Binding (NSB) Control: Prepare a high concentration of unlabeled Ins(1,4,5)P3 (e.g., 10 µM).

  • Membrane Preparation: Homogenize fresh or frozen cerebellum in a sucrose buffer, perform differential centrifugation to isolate the microsomal fraction, and resuspend in Assay Buffer to a protein concentration of ~1-2 mg/mL.

• Assay Setup (in triplicate on ice):

  • Total Binding: 50 µL Assay Buffer + 50 µL [³H]Ins(1,4,5)P3 + 100 µL Membrane Prep.

  • Non-Specific Binding (NSB): 50 µL NSB Control + 50 µL [³H]Ins(1,4,5)P3 + 100 µL Membrane Prep.

  • Competition: 50 µL Unlabeled Ins(2,4,5)P3 (at each concentration) + 50 µL [³H]Ins(1,4,5)P3 + 100 µL Membrane Prep.

• Incubation & Filtration:

  • Incubate tubes on ice for 15 minutes to reach binding equilibrium.

  • Pre-soak GF/B glass fiber filters in 0.3% polyethylenimine for at least 30 minutes to reduce non-specific binding.

  • Terminate the reaction by rapidly filtering the contents of each tube through a filter using a cell harvester/vacuum manifold.

  • Wash each filter rapidly 3 times with 3 mL of ice-cold Assay Buffer.

• Quantification:

  • Transfer each filter to a scintillation vial.

  • Add 4-5 mL of scintillation cocktail and vortex.

  • Allow vials to sit for at least 4 hours in the dark.

  • Count the radioactivity (in Counts Per Minute, CPM) using a liquid scintillation counter.

Data Analysis & Presentation

• Calculate Specific Binding: Specific Binding (CPM) = Total Binding (CPM) - Non-Specific Binding (CPM).

• Normalize Data: Express the binding at each concentration of Ins(2,4,5)P3 as a percentage of the total specific binding: % Binding = (Specific Binding at [X] / Total Specific Binding) * 100.

• Determine IC₅₀: Plot % Binding versus the log concentration of Ins(2,4,5)P3. Use a non-linear regression model (sigmoidal dose-response, variable slope) to fit the curve and determine the IC₅₀.

• Calculate Kᵢ: Use the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kᴅ)

  • Where [L] is the concentration of the radioligand and Kᴅ is the dissociation constant of the radioligand for the receptor.

Table 1: Example Data from a Competitive Binding Experiment

[Ins(2,4,5)P3] (M)	Log [Conc.]	Mean CPM	% Specific Binding
0 (Total)	N/A	8540	100%
10⁻¹¹	-11	8495	99.2%
10⁻¹⁰	-10	8310	96.6%
10⁻⁹	-9	7550	86.8%
10⁻⁸	-8	4620	48.3%
10⁻⁷	-7	1980	14.8%
10⁻⁶	-6	1050	2.8%
NSB	N/A	860	0%

Table 2: Summary of Binding Parameters

Ligand	IC₅₀ (nM)	Kᵢ (nM)
Ins(2,4,5)P3	9.8	15.2
Ins(1,4,5)P3 (Control)	4.5	7.0

Protocol II: Determining Potency (EC₅₀) via Functional Ca²⁺ Release Assay

This assay directly measures the biological output of IP3R activation: the release of Ca²⁺ from intracellular stores. We use isolated microsomes, which are vesicles of endoplasmic reticulum, and a Ca²⁺-sensitive fluorescent dye to monitor changes in extra-vesicular Ca²⁺ concentration upon addition of Ins(2,4,5)P3.

Causality in Experimental Design

• System Choice: Isolated microsomes provide a clean system devoid of confounding downstream cellular events. They contain both the IP3R and the SERCA (Sarco/Endoplasmic Reticulum Ca²⁺-ATPase) pump needed to load them with Ca²⁺.

• Calcium Loading: The assay buffer contains ATP and an ATP-regenerating system (creatine phosphate/creatine kinase). This fuels the SERCA pump to actively transport Ca²⁺ from the buffer into the microsomal lumen, establishing the necessary Ca²⁺ gradient.

• Fluorescent Dye: A low-affinity Ca²⁺ indicator like Fura-FF or Fluo-5N is often preferred. High-affinity dyes can become saturated by the baseline Ca²⁺ levels required for SERCA function, limiting the dynamic range for detecting a release event.

• Measurement: A spectrofluorometer or a fluorescence plate reader is used to monitor the change in fluorescence over time. The peak change in fluorescence after adding the ligand corresponds to the amount of Ca²⁺ released.

Experimental Workflow

Caption: Workflow for the functional calcium release assay.

Step-by-Step Protocol

• Preparation of Reagents:

  • Assay Buffer: 125 mM KCl, 25 mM HEPES, 200 µM CaCl₂, 5 mM MgCl₂, 1 mM ATP, 5 mM Creatine Phosphate, 10 U/mL Creatine Kinase, pH 7.2.

  • Ca²⁺ Indicator: Add a fluorescent Ca²⁺ dye (e.g., Fluo-5N) to the Assay Buffer at a final concentration of 1-2 µM.

  • Ins(2,4,5)P3: Prepare a serial dilution series in a simple buffer (e.g., HEPES-buffered saline) from 10⁻⁹ M to 10⁻⁴ M.

  • Maximal Release Control: Ionomycin or Triton X-100 (e.g., 10 µM Ionomycin).

• Assay Setup:

  • Work in a temperature-controlled (37°C) spectrofluorometer with stirring.

  • Add 2 mL of Assay Buffer (containing the dye) to a cuvette.

  • Add microsomes (typically 50-100 µg of protein) and allow the signal to equilibrate.

  • Initiate Ca²⁺ uptake by adding ATP (if not already in the buffer). You will observe a decrease in fluorescence as the free Ca²⁺ in the buffer is pumped into the vesicles.

  • Wait for the fluorescence signal to reach a stable, low baseline, indicating the stores are loaded.

• Measurement:

  • Initiate recording of fluorescence over time.

  • Add a small volume (e.g., 2-5 µL) of a specific concentration of Ins(2,4,5)P3 to the cuvette.

  • Observe the rapid increase in fluorescence, which corresponds to Ca²⁺ release. Record the peak fluorescence value.

  • After the signal returns to baseline, you can add the next concentration (cumulative dose-response) or use fresh preparations for each data point (non-cumulative).

  • At the end of the experiment, add Ionomycin to release all trapped Ca²⁺ and determine the maximal possible signal change (Fₘₐₓ).

Data Analysis & Presentation

• Calculate Response: For each concentration, calculate the response as the peak fluorescence change (F - F₀), where F₀ is the stable baseline before ligand addition.

• Normalize Data: Express the response at each concentration as a percentage of the maximal response obtained with a saturating concentration of the full agonist, Ins(1,4,5)P3: % Response = ((F - F₀) / (Fₘₐₓ_Ins(1,4,5)P3 - F₀)) * 100.

• Determine EC₅₀ and Eₘₐₓ: Plot % Response versus the log concentration of Ins(2,4,5)P3. Use a non-linear regression model (sigmoidal dose-response, variable slope) to fit the curve and determine the EC₅₀ and the Eₘₐₓ for Ins(2,4,5)P3.

Table 3: Example Data from a Ca²⁺ Release Experiment

[Ins(2,4,5)P3] (M)	Log [Conc.]	Δ Fluorescence (a.u.)	% Maximal Response
10⁻⁹	-9	5.2	3.5%
10⁻⁸	-8	15.8	10.5%
10⁻⁷	-7	48.1	32.1%
10⁻⁶	-6	82.5	55.0%
10⁻⁵	-5	96.0	64.0%
10⁻⁴	-4	97.5	65.0%

Table 4: Summary of Functional Parameters

Ligand	EC₅₀ (nM)	Eₘₐₓ (% of Ins(1,4,5)P3)	Agonist Type
Ins(2,4,5)P3	250	65%	Partial Agonist
Ins(1,4,5)P3 (Control)	85	100%	Full Agonist

Conclusion and Best Practices

Determining the effective concentration of Ins(2,4,5)P3 is not a one-size-fits-all process; it is an empirical characterization of a specific ligand-receptor interaction within a defined in vitro environment. By employing both binding and functional assays, researchers can build a complete profile of Ins(2,4,5)P3, defining its affinity (Kᵢ), potency (EC₅₀), and efficacy (Eₘₐₓ). This comprehensive understanding is fundamental for designing subsequent experiments, interpreting results with confidence, and ultimately advancing our knowledge of inositol phosphate-mediated signal transduction.

Key Best Practices:

• Consistency is Key: Use the same batch of ligand and biological material throughout a set of experiments to minimize variability.

• Always Use Controls: A full agonist like Ins(1,4,5)P3 should always be run in parallel to provide a benchmark for potency and efficacy.

• Validate Your System: Ensure your membrane preparations are active and your assay conditions (time, temperature, buffer) are optimized for a stable and reproducible signal window.

• Appropriate Data Analysis: Use non-linear regression analysis with appropriate software (e.g., GraphPad Prism) to accurately calculate binding and functional parameters.

References

• Inositol, Myo-Inositol & D-Chiro-Inositol: What's the Difference? . Fertility Family. [Link]

• Myo & D-Chiro Inositol Explained . Aogubio. [Link]

• Defining Signal Transduction by Inositol Phosphates . PMC - NIH. [Link]

• In vitro activities of functionalized inositol phosphates . ResearchGate. [Link]

• Role of Inositols and Inositol Phosphates in Energy Metabolism . MDPI. [Link]

• Defining Signal Transduction by Inositol Phosphates | Request PDF . ResearchGate. [Link]

• Inositol 1,4,5‐trisphosphate receptors and their protein partners as signalling hubs . PMC. [Link]

• Inositol Triphosphate (IP3) and Calcium Signaling Pathway . YouTube. [Link]

• The Role of Nut Sensitization in Pru p 3-Sensitized Patients . MDPI. [Link]

• Functional Characterization of Mammalian Inositol 1,4,5-Trisphosphate Receptor Isoforms . PMC - PubMed Central. [Link]

• Metabolism of D-myo-inositol 1,3,4,5-tetrakisphosphate by rat liver, including the synthesis... . PubMed. [Link]

• Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations... . NIH. [Link]

• The type 2 inositol 1,4,5-trisphosphate receptor, emerging functions for an intriguing Ca2+-release channel . PubMed Central. [Link]

• Phosphatidylinositol-3,4,5-Triphosphate and Cellular Signaling: Implications for Obesity and Diabetes . PMC - PubMed Central. [Link]

• The Inositol Phosphate System—A Coordinator of Metabolic Adaptability . PMC. [Link]

• The inositol 1,4,5-trisphosphate receptor binding sites of platelet membranes... . NIH. [Link]

• Inositol 1,4,5-Trisphosphate Receptor Mutations Associated with Human Disease... . Annual Reviews. [Link]

• Inositol phosphate - Wikipedia . Wikipedia. [Link]

• Inositol phosphates dynamically enhance stability, solubility, and catalytic activity of mTOR . ASBMB. [Link]

• Second Messengers . PMC - NIH. [Link]

• Structural Basis and Inhibitor Development of SARS-CoV-2 Papain-like Protease . MDPI. [Link]

• Inositol trisphosphate - Wikipedia . Wikipedia. [Link]

• Basic features of cellular inositol metabolism as revealed by a newly developed LC-MS method . Portland Press. [Link]

• Does In Vitro Potency Predict Clinically Efficacious Concentrations? . PubMed Central. [Link]

• Ins(1,4,5)P3 metabolism and the family of IP3-3Kinases . PubMed. [Link]

• The Inositol Phosphate System—A Coordinator of Metabolic Adaptability . MDPI. [Link]

• (PDF) Toward Realistic Dosimetry In Vitro : Determining Effective Concentrations... . ResearchGate. [Link]

• Phosphatidylinositol 4,5-bisphosphate - Wikipedia . Wikipedia. [Link]

• Pharmacodynamics - Part 2: Dose-response Relationship . YouTube. [Link]

• From Myo-inositol to D-chiro-inositol molecular pathways . IRIS Unimore. [Link]

• The “Other” Inositols and Their Phosphates: Synthesis, Biology and Medicine... . PMC - PubMed Central. [Link]

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• 1. caymanchem.com [caymanchem.com]
• 2. Inositol 1,4,5‐trisphosphate receptors and their protein partners as signalling hubs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Buy d-Myo-inositol-1,4,5-triphosphate | 142656-03-9 [smolecule.com]
• 4. Inositol phosphate - Wikipedia [en.wikipedia.org]
• 5. Phosphatidylinositol-3,4,5-Triphosphate and Cellular Signaling: Implications for Obesity and Diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphatidylinositol 4,5-bisphosphate - Wikipedia [en.wikipedia.org]
• 7. Inositol trisphosphate - Wikipedia [en.wikipedia.org]
• 8. Ins(1,4,5)P3 metabolism and the family of IP3-3Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Application Notes and Protocols for Studying Store-Operated Calcium Entry with D-myo-Inositol-2,4,5-triphosphate

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unraveling the Intricacies of Store-Operated Calcium Entry

Store-Operated Calcium Entry (SOCE) is a fundamental and ubiquitous Ca²⁺ signaling pathway in eukaryotic cells. It plays a critical role in a vast array of physiological processes, ranging from gene expression, cell proliferation, and apoptosis to more specialized functions like immune cell activation and muscle contraction. The dysregulation of SOCE has been implicated in numerous pathologies, including immunodeficiency, autoimmune diseases, and cancer, making it a prime target for therapeutic intervention.

The canonical mechanism of SOCE is initiated by the depletion of Ca²⁺ from the endoplasmic reticulum (ER), the cell's primary intracellular Ca²⁺ reservoir. This depletion is sensed by the Stromal Interaction Molecule (STIM) proteins, which are ER-resident Ca²⁺ sensors. Upon a decrease in luminal ER Ca²⁺, STIM proteins undergo a conformational change, oligomerize, and translocate to ER-plasma membrane junctions. Here, they directly interact with and activate Orai channels, the pore-forming subunits of the Ca²⁺ Release-Activated Ca²⁺ (CRAC) channels, leading to a sustained influx of extracellular Ca²⁺ into the cytosol.[1][2]

The physiological trigger for ER Ca²⁺ depletion is often the binding of agonists to G protein-coupled receptors or receptor tyrosine kinases, which activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) to generate two second messengers: diacylglycerol (DAG) and D-myo-Inositol-1,4,5-trisphosphate (IP₃). IP₃ then binds to its receptor (IP₃R) on the ER membrane, inducing the release of stored Ca²⁺.[2][3]

The Scientific Rationale for Utilizing D-myo-Inositol-2,4,5-triphosphate

While D-myo-Inositol-1,4,5-trisphosphate is the endogenous ligand for the IP₃ receptor, its experimental utility can be limited by its rapid metabolism within the cell. It is quickly dephosphorylated by phosphatases or phosphorylated by kinases, leading to a transient signal.[4][5][6] To overcome this, researchers often turn to less readily metabolized analogs to achieve a more sustained depletion of ER Ca²⁺ stores and, consequently, a more robust and prolonged activation of SOCE.

D-myo-Inositol-2,4,5-triphosphate emerges as a valuable tool in this context. It is a positional isomer of the canonical IP₃ and has been shown to be a "poorly metabolized" analog that effectively induces Ca²⁺ release from intracellular stores in permeabilized cell systems.[7] Its reduced susceptibility to cellular phosphatases allows for a more sustained activation of IP₃ receptors, leading to a prolonged and complete depletion of ER Ca²⁺, which is ideal for studying the full dynamics of SOCE. Studies comparing various inositol phosphate isomers have confirmed that D-myo-Inositol-2,4,5-triphosphate is a potent agonist for inducing Ca²⁺ mobilization.[5][8]

This application note provides a detailed guide and protocols for leveraging D-myo-Inositol-2,4,5-triphosphate to investigate SOCE in intact mammalian cells. We will cover the theoretical underpinnings, a step-by-step protocol for introducing this molecule into cells via electroporation, and the subsequent measurement of SOCE using fluorescent Ca²⁺ indicators.

Visualizing the Store-Operated Calcium Entry Pathway

To comprehend the experimental approach, it is crucial to visualize the signaling cascade. The following diagram illustrates the key molecular players and their interactions in the SOCE pathway, highlighting the role of IP₃-mediated store depletion.

Caption: Workflow for SOCE measurement using electroporation of D-myo-Inositol-2,4,5-triphosphate.

Detailed Protocols

Protocol 1: Loading Intact Cells with D-myo-Inositol-2,4,5-triphosphate via Electroporation

This protocol provides a starting point for introducing D-myo-Inositol-2,4,5-triphosphate into a common cell line like HEK293. Crucially, electroporation parameters must be optimized for each cell type and instrument to achieve high loading efficiency while maintaining cell viability.

Materials:

• HEK293 cells (or other cell line of interest)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺ free

• Trypsin-EDTA

• Electroporation buffer (e.g., Opti-MEM™ I Reduced Serum Medium or a manufacturer-specific buffer)

• D-myo-Inositol-2,4,5-triphosphate (as a concentrated stock solution in sterile water, e.g., 10 mM)

• Electroporator (e.g., Neon™ Transfection System, Amaxa™ Nucleofector™, or similar)

• Electroporation cuvettes (e.g., 2 mm gap)

• Sterile microcentrifuge tubes

Procedure:

• Cell Preparation:

  • Culture HEK293 cells to 70-80% confluency. Healthy, sub-confluent cells are essential for optimal results.

  • On the day of the experiment, wash the cells once with PBS.

  • Trypsinize the cells and neutralize with complete culture medium.

  • Centrifuge the cell suspension at 200 x g for 5 minutes.

  • Aspirate the supernatant and wash the cell pellet once with 10 mL of ice-cold PBS.

  • Centrifuge again at 200 x g for 5 minutes.

  • Carefully aspirate all the supernatant and resuspend the cell pellet in ice-cold electroporation buffer to a final concentration of 1-5 x 10⁷ cells/mL.

• Electroporation:

  • In a sterile microcentrifuge tube, mix 90 µL of the cell suspension with 10 µL of the D-myo-Inositol-2,4,5-triphosphate stock solution. This will yield a final concentration of 1 mM in the electroporation mix. This is a starting point and may need optimization (range 100 µM - 2 mM).

  • Gently mix and transfer the cell suspension to a pre-chilled electroporation cuvette. Avoid introducing air bubbles.

  • Place the cuvette in the electroporator.

  • Apply the electrical pulse. Starting parameters for HEK293 cells can be adapted from protocols for siRNA or small molecule delivery (e.g., a square wave pulse of 1100-1400 V, 20-30 ms, 1-2 pulses). Refer to your instrument's guidelines for optimizing parameters for your specific cell type. [1][7][9][10] * Immediately after the pulse, gently remove the cell suspension from the cuvette using a sterile pipette and transfer it into a tube containing pre-warmed Ca²⁺-free imaging buffer (see Protocol 2) for recovery.

• Post-Electroporation Recovery:

  • Allow the cells to recover for 15-30 minutes at room temperature before proceeding to the calcium imaging protocol. This allows the cell membranes to reseal.

Protocol 2: Measuring Store-Operated Calcium Entry using Fura-2 Ratiometric Imaging

This protocol describes the "Ca²⁺ re-addition" method to specifically measure SOCE after depleting the ER stores by electroporation with D-myo-Inositol-2,4,5-triphosphate.

Materials:

• Electroporated cells loaded with D-myo-Inositol-2,4,5-triphosphate

• Fura-2 AM (acetoxymethyl ester)

• Pluronic F-127

• Ca²⁺-free imaging buffer (e.g., HEPES-buffered saline containing: 140 mM NaCl, 5 mM KCl, 1 mM MgCl₂, 10 mM Glucose, 10 mM HEPES, and 1 mM EGTA, pH 7.4)

• Ca²⁺-containing imaging buffer (same as above, but with 2 mM CaCl₂ and no EGTA)

• Inverted fluorescence microscope equipped for ratiometric imaging (340 nm and 380 nm excitation, ~510 nm emission) and a perfusion system.

• Glass-bottom imaging dishes

Procedure:

• Fura-2 Loading (can be done before or after electroporation):

  • If loading before electroporation, incubate the adherent cells with 2-5 µM Fura-2 AM and 0.02% Pluronic F-127 in culture medium for 30-45 minutes at 37°C. Then proceed with harvesting.

  • If loading after electroporation, plate the recovered cells onto glass-bottom dishes and allow them to adhere for at least 30 minutes. Then, load with Fura-2 AM as described above.

• Calcium Imaging:

  • Wash the Fura-2 loaded cells twice with Ca²⁺-free imaging buffer.

  • Mount the imaging dish on the microscope stage and perfuse with Ca²⁺-free imaging buffer.

  • Begin recording the Fura-2 fluorescence ratio (F340/F380).

  • Establish a stable baseline fluorescence for 2-5 minutes. The intracellular Ca²⁺ should be low due to the presence of EGTA and the prior store depletion by D-myo-Inositol-2,4,5-triphosphate.

  • To measure SOCE, switch the perfusion to the Ca²⁺-containing imaging buffer.

  • Record the subsequent increase in the F340/F380 ratio, which represents the influx of Ca²⁺ through store-operated channels. Continue recording until the signal reaches a sustained plateau or begins to decline. [11][12][13][14]

Data Presentation and Interpretation

The primary data from these experiments will be a time course of the Fura-2 ratio, representing the intracellular Ca²⁺ concentration. SOCE can be quantified in several ways from this trace:

• Peak Amplitude: The maximum increase in the F340/F380 ratio after the re-addition of extracellular Ca²⁺.

• Rate of Ca²⁺ Influx: The initial slope of the rising phase of the Ca²⁺ signal.

• Integrated Ca²⁺ Response: The area under the curve of the Ca²⁺ transient.

These quantitative parameters allow for the comparison of SOCE under different experimental conditions (e.g., in the presence and absence of a putative SOCE inhibitor).

Parameter	Description	Typical Units	Interpretation
Baseline F340/F380	The stable fluorescence ratio in Ca²⁺-free buffer before Ca²⁺ re-addition.	Arbitrary fluorescence units	Reflects the resting cytosolic Ca²⁺ concentration after store depletion.
Peak F340/F380	The maximum fluorescence ratio achieved after Ca²⁺ re-addition.	Arbitrary fluorescence units	Represents the maximal Ca²⁺ influx through store-operated channels.
Rate of Rise (Slope)	The initial rate of increase in the F340/F380 ratio upon Ca²⁺ re-addition.	Ratio units / second	Indicates the initial velocity of Ca²⁺ entry.
Area Under the Curve (AUC)	The integral of the F340/F380 ratio over time after Ca²⁺ re-addition.	Arbitrary units	Represents the total amount of Ca²⁺ that entered the cell during the measurement period.

Self-Validation and Controls:

• Positive Control: To confirm that the SOCE machinery is functional in your cells, you can use a well-established SOCE activator like thapsigargin (a SERCA pump inhibitor) in a parallel experiment. Thapsigargin will passively deplete the ER Ca²⁺ stores and should elicit a robust Ca²⁺ influx upon re-addition of extracellular Ca²⁺.

• Negative Control: Perform a mock electroporation without D-myo-Inositol-2,4,5-triphosphate. These cells should not exhibit a significant rise in intracellular Ca²⁺ upon re-addition of extracellular Ca²⁺, confirming that the observed SOCE is dependent on the store depletion induced by the inositol phosphate.

• SOCE Inhibitor Control: After observing the SOCE response, you can add a known SOCE inhibitor (e.g., YM-58483/BTP2 or 2-APB) to confirm that the observed Ca²⁺ influx is indeed through store-operated channels.

Conclusion: A Powerful Tool for SOCE Research

The use of the poorly metabolizable IP₃ analog, D-myo-Inositol-2,4,5-triphosphate, provides a robust method for inducing a sustained depletion of ER Ca²⁺ stores, thereby allowing for a clear and prolonged observation of store-operated calcium entry. By combining its delivery into intact cells via electroporation with sensitive ratiometric calcium imaging, researchers can gain valuable insights into the regulation and dynamics of this crucial signaling pathway. The protocols provided herein offer a solid foundation for designing and executing experiments aimed at dissecting the molecular mechanisms of SOCE and for screening compounds that modulate its activity. As with any advanced cellular assay, careful optimization and the inclusion of appropriate controls are paramount to obtaining reliable and interpretable data.

References

Sources

• 1. Optimizing Electroporation Conditions in Primary and Other Difficult-to-Transfect Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. btxonline.com [btxonline.com]
• 4. The metabolism of D-myo-inositol 1,4,5-trisphosphate and D-myo-inositol 1,3,4,5-tetrakisphosphate by porcine skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Ca2+ release activities of D-myo-inositol 1,4,5-trisphosphate analogs are quantized - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. horizondiscovery.com [horizondiscovery.com]
• 8. bio-rad.com [bio-rad.com]
• 9. protean.bio [protean.bio]
• 10. genscript.com [genscript.com]
• 11. Methods for Studying Store-Operated Calcium Entry - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Supralinear Dependence of the IP3 Receptor-to-Mitochondria Local Ca2+ Transfer on the Endoplasmic Reticulum Ca2+ Loading - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Models of IP3 and Ca2+ Oscillations: Frequency Encoding and Identification of Underlying Feedbacks - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Calcium Imaging of Store-Operated Calcium (Ca2+) Entry (SOCE) in HEK293 Cells Using Fura-2 | Springer Nature Experiments [experiments.springernature.com]

application of D-myo-Inositol-2,4,5-triphosphate in oocyte maturation studies

Application Note: Mechanistic Dissection of Oocyte Calcium Signaling using D-myo-Inositol-2,4,5-triphosphate

Abstract

This application note details the utility of D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) , a metabolically stable analog of the natural second messenger Ins(1,4,5)P3, in oocyte maturation and activation studies. Unlike the physiological ligand, which is rapidly degraded by 5-phosphatases, Ins(2,4,5)P3 resists hydrolysis while retaining agonist activity at Inositol 1,4,5-trisphosphate receptors (IP3Rs). This unique property allows researchers to uncouple receptor kinetics from ligand metabolism, making it the gold-standard tool for studying long-duration Calcium (

) oscillations, receptor desensitization, and the "calcium clock" that drives meiotic resumption and egg activation.

Introduction: The Oocyte Calcium Oscillator

Oocyte maturation—the transition from Germinal Vesicle (GV) arrest to Metaphase II (MII) arrest—and subsequent fertilization are governed by precise spatiotemporal patterns of intracellular

.

• The Physiological Trigger: Fertilization triggers Phospholipase C (PLC) activation, generating Ins(1,4,5)P3. This ligand binds IP3Rs on the Endoplasmic Reticulum (ER), releasing

  .[1][2][3]

• The Metabolic Challenge: Natural Ins(1,4,5)P3 is transient.[4] It is rapidly metabolized by Type I 5-phosphatases into inactive Ins(1,4)P2. This rapid turnover makes it difficult to distinguish whether signal termination is due to receptor desensitization or ligand disappearance.

• The Synthetic Solution: Ins(2,4,5)P3 is a synthetic isomer where the phosphate group positions prevent recognition by 5-phosphatase enzymes. It acts as a persistent "clamp" on the IP3R activation mechanism, allowing isolated study of the receptor's refractory period and the regenerative nature of

  waves.

Chemical & Pharmacological Profile

Feature	Ins(1,4,5)P3 (Natural Ligand)	Ins(2,4,5)P3 (Synthetic Analog)
IP3R Affinity ( )	High (~2–10 nM)	Moderate (~40–80 nM)
Agonist Efficacy	Full Agonist	Full/Partial Agonist (Subtype dependent)
Metabolic Stability	Low ( < 1 min in cytosol)	High ( > 20 min in cytosol)
5-Phosphatase Sensitivity	High (Rapid hydrolysis to IP2)	Resistant (Poor substrate)
Primary Application	Physiological signaling	Kinetic studies, sustained activation

Mechanistic Pathway Visualization

Caption: Ins(2,4,5)P3 bypasses the metabolic degradation pathway (black node), ensuring sustained IP3R availability.

Experimental Protocol: Microinjection & Calcium Imaging

Objective: To induce and record

oscillations in Xenopus or Mouse oocytes using Ins(2,4,5)P3.

A. Reagent Preparation

• Stock Solution: Dissolve lyophilized Ins(2,4,5)P3 (sodium salt) in nuclease-free water to 10 mM . Aliquot (2 µL) and store at -80°C. Avoid repeated freeze-thaw cycles.

• Injection Buffer: 100 mM KCl, 10 mM HEPES (pH 7.0). Do not use calcium-containing buffers.

• Working Solution: Dilute Stock to 100 µM – 500 µM in Injection Buffer.

  • Note: The final intracellular concentration will be ~1/50th to 1/100th of the needle concentration. Target intracellular concentration: 1–5 µM .

B. Oocyte Preparation (Xenopus Example)

• Surgical Removal: Dissect ovarian lobes from Xenopus laevis.

• Defolliculation: Treat with Collagenase Type IA (1 mg/mL) in

  -free OR2 buffer for 60–90 mins.

• Selection: Select Stage V-VI oocytes (distinct animal/vegetal poles).

• Loading: Incubate oocytes with Fura-2 AM (5 µM) for 30 mins OR prepare for co-injection of a dextran-conjugated dye (e.g., Calcium Green-1).

C. Microinjection Workflow

• Needle Calibration: Pull borosilicate glass capillaries to a tip diameter of ~5 µm. Calibrate droplet size in oil to deliver 50 nL (Xenopus) or 5–10 pL (Mouse).

• Injection:

  • Place oocytes on a mesh grid in ND96 buffer.

  • Inject 50 nL of the 100 µM Ins(2,4,5)P3 working solution into the vegetal hemisphere (avoiding the nucleus).

• Control: Inject a separate group with vehicle (Injection Buffer) or natural Ins(1,4,5)P3 (same concentration) to demonstrate the transient nature of the natural ligand.

D. Data Acquisition

• Imaging: Transfer to a fluorescence microscope. Excitation: 340/380 nm (Fura-2).

• Recording: Record emission ratios every 2–5 seconds for at least 30 minutes.

• Electrophysiology Alternative: In Xenopus,

  release triggers endogenous -activated channels. Two-electrode voltage clamp (holding at -60 mV) can record these currents as a proxy for release.

Data Interpretation & Expected Results

Observation	Ins(1,4,5)P3 (Natural)	Ins(2,4,5)P3 (Stable)	Mechanistic Insight
Initial Transient	Sharp, high amplitude spike.	Sharp, high amplitude spike.	Both bind IP3R effectively.
Sustained Phase	Rapid return to baseline (< 2 min).	Prolonged Oscillations (> 20 min).	Natural IP3 is degraded; 2,4,5 isomer persists.
Frequency	N/A (Single spike).	Dose-dependent frequency.[5]	Higher [Ins(2,4,5)P3] = Higher frequency (up to a limit).
Damping	N/A	Amplitude decreases over time.	Indicates Receptor Desensitization or ER depletion, not ligand loss.

Case Study: Distinguishing Desensitization If microinjection of Ins(2,4,5)P3 results in a cessation of oscillations after 30 minutes, but the ligand is chemically known to be stable, the cessation confirms that the IP3 Receptor has entered a refractory state or the ER stores are depleted, rather than the signal being turned off by enzymes.

Troubleshooting

• No Oscillations (Single Spike only):

  • Cause: Concentration too high. High [IP3] can cause receptor "lock" or rapid desensitization.

  • Fix: Dilute injection sample 1:10 and re-test. Oscillations require an intermediate "sweet spot" of receptor occupancy.

• Oocyte Death/Blebbing:

  • Cause: Mechanical damage or buffer toxicity.

  • Fix: Ensure injection volume is <5% of oocyte volume. Check pH of injection buffer.

• No Signal:

  • Cause: Dye loading failure.

  • Fix: Use co-injection of salt-form dye (e.g., Fluo-4 pentapotassium salt) instead of AM-ester loading.

References

• Berridge, M. J. (1993).[2] Inositol trisphosphate and calcium signalling.[3][4][5][6][7][8][9][10] Nature, 361(6410), 315-325.[2]

• De Smedt, H., et al. (1997). Structural requirements for the interaction of inositol trisphosphate with its receptor. Biochemical Journal, 322(Pt 2), 575–583.

• DeLisle, S., & Welsh, M. J. (1992). Inositol trisphosphate is required for the propagation of calcium waves in Xenopus oocytes. Journal of Biological Chemistry, 267(12), 7963-7966.

• Iwasaki, H., et al. (2002). Initiation of Calcium Waves in Xenopus Eggs. Developmental Biology, 250(1), 258-272.

• Dupont, G., et al. (2008). Mathematical Modeling of Calcium Oscillations in Oocytes. Methods in Molecular Biology, 475, 305-328.

Sources

• 1. Phosphatidylinositol(4,5)bisphosphate: diverse functions at the plasma membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. The discovery and development of IP3 receptor modulators: An update - PMC [pmc.ncbi.nlm.nih.gov]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. The role of inositol 1,4,5-trisphosphate 5-phosphatase in inositol signaling in the CNS of larval Manduca sexta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Ins(1,4,5)P3 metabolism and the family of IP3-3Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell membrane permeable esters of D-myo-inositol 1,4,5-trisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Differences among type I, II, and III inositol-1,4,5-trisphosphate receptors in ligand-binding affinity influence the sensitivity of calcium stores to inositol-1,4,5-trisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reducing inositol lipid hydrolysis, Ins(1,4,5)P3 receptor availability, or Ca2+ gradients lengthens the duration of the cell cycle in Xenopus laevis blastomeres - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Mechanistic Investigation of Smooth Muscle Contractility Using D-myo-Inositol-2,4,5-triphosphate

Executive Summary

This guide details the application of D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P

) in smooth muscle contractility assays. While D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P ) is the canonical second messenger for Ca release, its rapid degradation by cellular phosphatases and kinases makes it unsuitable for steady-state kinetic studies.[1]

Ins(2,4,5)P

serves as a critical tool compound because it acts as a metabolically stable agonist of the IP Receptor (IP R).[1] It resists hydrolysis by the ubiquitous 5-phosphatase , allowing researchers to study receptor gating, calcium sensitivity, and sustained contraction without the confounding variable of ligand depletion.

Mechanistic Principles

The Instability Problem

In physiological smooth muscle contraction, G-protein coupled receptors (GPCRs) activate Phospholipase C (PLC), generating Ins(1,4,5)P

.[1] This molecule binds to IP Rs on the Sarcoplasmic Reticulum (SR), releasing Ca .[1][2][3][4] However, this signal is transient (seconds) due to two enzymes:[1]

• Type I 5-phosphatase: Removes the phosphate at position 5, inactivating the molecule.

• IP

  3-kinase: Phosphorylates position 3, creating IP .

The Ins(2,4,5)P Solution

Ins(2,4,5)P

is a positional isomer.[1] The phosphate arrangement prevents the 5-phosphatase from effectively binding/hydrolyzing the molecule.[1] Consequently, Ins(2,4,5)P maintains a stable concentration in the cytosol of permeabilized cells, enabling precise determination of EC values and dissociation constants ( ).[1]

Signaling Pathway Visualization[1]

Figure 1: Comparative signaling pathway showing the metabolic stability of Ins(2,4,5)P3 compared to the endogenous ligand.[1]

Comparative Agonist Data

To design effective experiments, one must account for the lower affinity of the 2,4,5-isomer compared to the 1,4,5-isomer. It is a full agonist but requires higher concentrations to achieve V

.[1]

Property	Ins(1,4,5)P (Endogenous)	Ins(2,4,5)P (Synthetic Tool)	Experimental Implication
5-Phosphatase Sensitivity	High (Rapid hydrolysis)	Negligible / Resistant	Use 2,4,5 for equilibrium studies.[1]
IP R Affinity ( )	~2–5 nM (High)	~20–40 nM (Lower)	Use ~10x concentration of 2,4,5 vs 1,4,[1]5.
Ca Release Efficacy	Full Agonist	Full Agonist	Both can elicit max contraction.[1]
Cell Permeability	No	No	Must use permeabilized tissue.

Experimental Protocols

Critical Pre-requisite: Chemical Permeabilization

Neither Ins(1,4,5)P

nor Ins(2,4,5)P can cross the plasma membrane.[1] You must permeabilize the smooth muscle fibers (typically using -escin or Staphylococcus aureus -toxin) to allow the exogenous IP analog to reach the SR receptors while preserving SR integrity.

Protocol A: Preparation of Permeabilized Smooth Muscle Strips

Target Tissue: Rabbit Mesenteric Artery, Guinea Pig Taenia Caeci, or Rat Aorta.[1]

• Dissection:

  • Excise smooth muscle tissue and place immediately in physiological saline (PSS) at 4°C.[1]

  • Clean connective tissue and cut into strips (approx. 200 µm wide, 2-3 mm long).

• Mounting:

  • Attach strips to the hooks of an isometric force transducer in a micro-bath.

  • Stretch to

    (optimal length for force generation) using a passive tension of ~1-2 mN.

• Permeabilization (The "Skinning" Step):

  • Incubate strips in Relaxing Solution containing 50 µM

    -escin (or 20-50 µg/mL saponin) for 20–30 minutes at room temperature.

  • Note:

    -escin is preferred over saponin for retaining receptor coupling mechanisms.

  • Validation: Wash tissue with Relaxing Solution (no toxin).[1] Apply 10 µM Carbachol.[1] If no contraction occurs (receptors uncoupled from stores due to membrane loss) BUT direct Ca

    (pCa 6.[1]0) elicits force, permeabilization is successful.[1]

Protocol B: Isometric Contraction Assay with Ins(2,4,5)P

Reagents

• Relaxing Solution (pCa 9.0): 130 mM K-Propionate, 4 mM MgCl

  , 4 mM Na ATP, 10 mM Creatine Phosphate, 20 mM Tris-Maleate (pH 6.8), 2 mM EGTA.[1]

• Agonist Stock: 10 mM Ins(2,4,5)P

  in water (Store at -20°C).

Workflow

• Ca

  Loading:

  • Incubate the permeabilized strip in a solution with pCa 7.0 (weakly buffered Ca

    ) for 5 minutes to load the SR stores via SERCA pumps.[1]

• Wash:

  • Briefly wash (30 seconds) in Relaxing Solution (pCa 9.[1]0) containing 0.1-0.5 mM EGTA to remove cytosolic Ca

    without depleting the SR.[1]

• Challenge:

  • Apply Ins(2,4,5)P

    (Range: 0.1 µM to 50 µM).[1]

  • Observation: Because Ins(2,4,5)P

    is not degraded, the contraction will be sustained or decay very slowly (due to SR depletion), unlike the transient spike seen with Ins(1,4,5)P .[1]

• Calibration (Max Force):

  • At the end of the experiment, apply High Ca

    solution (pCa 4.[1]5) to determine maximum contractile capacity.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for the permeabilized smooth muscle contraction assay.

Troubleshooting & Scientific Integrity

"The Tissue Isn't Responding"[1]

• Cause 1: Failed Permeabilization. If the pores are too small, IP

  analogs (MW ~400-500 Da) cannot enter.

  • Fix: Increase saponin concentration or duration.[1] Test entry using a fluorescent marker or by verifying loss of cytoplasmic enzymes.

• Cause 2: SR Depletion. If the "Wash" step (Step 2 in Protocol B) is too long or contains too much EGTA, the SR will lose its Ca

  gradient before you add the agonist.[1]

  • Fix: Keep the wash under 60 seconds and use low EGTA (50-100 µM) during the wash.[1]

"The Contraction is Transient"[1]

• Analysis: Even with a stable analog, the contraction may fade.[1] This is usually not due to ligand degradation (as with 1,4,[1]5) but due to SR Calcium Depletion .[1] The IP

  R channel opens, Ca dumps out, and the store runs empty.

  • Control: To prove this, re-load the store (pCa 7.0 + ATP) and re-challenge. If the response returns, the receptor and ligand are fine; the store simply emptied.[1]

Calculating Free Ca [1]

• Trustworthiness: Precise "pCa" solutions are vital.[1] You cannot simply add CaCl

  .[1] You must use a chelator software (like MaxChelator) to calculate the exact amount of Ca and EGTA needed to achieve free Ca levels, accounting for pH, temperature, and ATP concentration.[1]

References

• Structural basis for the regulation of inositol trisphosphate receptors by Ca2+ and IP3. Source: National Institutes of Health (NIH) / PubMed URL:[1][Link]

• Inositol trisphosphate receptors in smooth muscle cells. Source: National Institutes of Health (NIH) / PubMed Central URL:[1][Link]

• Differences Among Type I, II, and III Inositol-1,4,5-trisphosphate Receptors in Ligand-Binding Affinity. Source: Journal of Biological Chemistry / PubMed URL:[Link]

• The metabolism of D-myo-inositol 1,4,5-trisphosphate and D-myo-inositol 1,3,4,5-tetrakisphosphate by porcine skeletal muscle. Source: European Journal of Biochemistry / PubMed URL:[Link][1]

• Conversion Between Permeability States of IP3 Receptors in Cultured Smooth Muscle Cells. Source: Biophysical Journal / PubMed URL:[1][Link]

Sources

• 1. Inositol trisphosphate - Wikipedia [en.wikipedia.org]
• 2. Nerve-released acetylcholine contracts urinary bladder smooth muscle by inducing action potentials independently of IP3-mediated calcium release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Conversion between permeability states of IP3 receptors in cultured smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Technical Notes & Optimization

D-myo-Inositol-2,4,5-triphosphate sodium salt solubility and stability in buffers

Last Updated: January 30, 2026

A Note on Scope and Scientific Integrity

D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P₃) is a crucial second messenger, acting as a metabolically stable analog of the more common D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P₃ or IP₃) for studying Ca²⁺ signaling pathways.[1] While specific, comprehensive solubility and stability data for the Ins(2,4,5)P₃ isomer is not broadly published, the fundamental chemical principles governing its behavior in solution are shared across the inositol polyphosphate family. This guide synthesizes established knowledge of inositol phosphates and the underlying chemistry of phosphate esters to provide reliable, field-tested advice for the successful use of Ins(2,4,5)P₃ sodium salt in your research.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for D-myo-Inositol-2,4,5-triphosphate sodium salt?

A1: D-myo-Inositol-2,4,5-triphosphate sodium salt is a highly polar molecule and is readily soluble in aqueous solutions.[2] For most biological experiments, it is recommended to prepare solutions by dissolving the lyophilized powder directly in aqueous buffers.[3] While some related compounds show solubility in water up to 5 or 10 mg/mL, it is always best practice to start with a small amount to test solubility in your specific buffer system.[3][4] The sodium salt form is generally preferred as it tends to be more powdery and less hygroscopic than other salt forms.[5]

Q2: Which buffers are compatible with Ins(2,4,5)P₃?

A2: Buffers that maintain a neutral to slightly alkaline pH (pH 7.0 - 8.0) are generally recommended. Common choices include HEPES, Tris-HCl, and phosphate buffers. However, be mindful that high concentrations of divalent cations (like Ca²⁺ and Mg²⁺) can potentially form insoluble salts with the phosphate groups of the molecule. If your experimental buffer requires high concentrations of these cations, consider preparing a more concentrated stock solution of Ins(2,4,5)P₃ in a cation-free buffer and then diluting it to the final concentration in your experimental medium.

Q3: How should I store the lyophilized powder and stock solutions?

A3: For long-term storage, the lyophilized powder should be kept at -20°C, where it can be stable for at least 5 years.[1] Once reconstituted in an aqueous buffer, it is recommended to aliquot the stock solution into single-use volumes and freeze them at -20°C or -80°C.[6] Stock solutions stored at -20°C are typically stable for up to 3 months.[7] Avoid repeated freeze-thaw cycles, as this can lead to degradation of the compound. For daily use, some suppliers suggest not storing aqueous solutions for more than one day.[3]

Q4: At what pH is Ins(2,4,5)P₃ most stable?

A4: Phosphate esters are most stable in neutral to slightly alkaline aqueous solutions. They are susceptible to both acid- and base-catalyzed hydrolysis, where the phosphate groups are cleaved from the inositol ring. Extreme pH values (highly acidic or highly alkaline) should be avoided to maintain the integrity of the molecule.[8][9]

Q5: Is the compound sensitive to temperature?

A5: Yes. Elevated temperatures can accelerate the rate of hydrolysis of the phosphate ester bonds.[10] Therefore, it is crucial to avoid heating solutions containing Ins(2,4,5)P₃. All solution preparation and handling should be performed on ice or at room temperature for short periods. Long-term storage should always be at or below -20°C.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitate forms when dissolving the compound.	1. Insoluble Salt Formation: The buffer contains high concentrations of divalent cations (e.g., Ca²⁺, Mg²⁺). 2. Low Solubility Limit: The desired concentration exceeds the solubility limit in the chosen buffer.	1. Prepare a concentrated stock solution in deionized water or a buffer without divalent cations (e.g., HEPES, Tris). Add this stock solution to the final experimental buffer. The presence of a chelator like EDTA (1 mM) in lysis or wash buffers can also help by removing divalent and trivalent cations.[11] 2. Try dissolving the compound at a lower concentration. If a higher concentration is necessary, gentle warming is not recommended due to stability concerns. Instead, consider if a different buffer system might improve solubility.
Inconsistent or no biological activity observed.	1. Degradation of Stock Solution: Improper storage (e.g., repeated freeze-thaw cycles, storage at 4°C for extended periods, exposure to high temperatures or extreme pH). 2. Hydrolysis: The experimental buffer is too acidic or alkaline. 3. Incorrect Concentration: Errors in weighing or dilution.	1. Prepare a fresh stock solution from the lyophilized powder. Aliquot into single-use volumes and store at -80°C.[6] 2. Verify the pH of all buffers and solutions. Adjust to a neutral pH range (7.0-7.4) if necessary. 3. Re-calculate and prepare fresh dilutions. For accurate measurement of the highly hygroscopic powder, allow the vial to equilibrate to room temperature in a desiccator before opening and weighing.
Poor peak shape or low signal in chromatography (e.g., HPLC).	1. Compound Degradation: See causes for "Inconsistent or no biological activity." 2. Interaction with Metal Ions: Residual metal ions in the HPLC system or mobile phase can chelate with the phosphate groups. 3. Suboptimal Mobile Phase: The pH or ionic strength of the mobile phase is not suitable for retaining and eluting the highly polar Ins(2,4,5)P₃.	1. Use a freshly prepared sample for analysis. 2. Incorporate a chelating agent like EDTA into the mobile phase to prevent metal-ion interactions. 3. Optimize the mobile phase. A common approach for analyzing inositol phosphates is anion-exchange chromatography.[5] Adjusting the pH can also significantly affect peak shape for polar compounds.[12]

Experimental Protocols & Methodologies

Protocol 1: Preparation of a Concentrated Aqueous Stock Solution

This protocol describes the preparation of a 10 mM stock solution of D-myo-Inositol-2,4,5-triphosphate sodium salt (assuming a formula weight of approximately 486 g/mol for the trisodium salt).

Materials:

• D-myo-Inositol-2,4,5-triphosphate sodium salt (lyophilized powder)

• Nuclease-free deionized water or 20 mM HEPES buffer, pH 7.2

• Microcentrifuge tubes

• Calibrated micropipettes

Procedure:

• Allow the vial of lyophilized powder to equilibrate to room temperature in a desiccator. This prevents condensation of moisture onto the powder upon opening.

• Carefully weigh the desired amount of powder. For example, to prepare 1 mL of a 10 mM solution, you would need 0.486 mg.

• Add the appropriate volume of cold (4°C) nuclease-free water or buffer to the powder.

• Vortex briefly but thoroughly to ensure complete dissolution. Keep the solution on ice.

• Centrifuge the tube briefly to collect the entire solution at the bottom.

• Immediately aliquot the stock solution into single-use volumes (e.g., 10-20 µL) in nuclease-free microcentrifuge tubes.

• Flash-freeze the aliquots in liquid nitrogen or on dry ice and transfer to -80°C for long-term storage.

Workflow for Stable Solution Preparation and Use

Caption: Workflow for preparing and storing stable solutions.

Understanding Stability: The Chemistry of Phosphate Esters

The stability of Ins(2,4,5)P₃ is fundamentally governed by the chemistry of its phosphate ester bonds. These bonds link the phosphate groups to the myo-inositol ring.

Caption: Factors influencing the stability of phosphate ester bonds.

Phosphate ester hydrolysis can occur through different mechanisms depending on the pH.[8] In highly acidic or alkaline solutions, the rate of this cleavage reaction increases, leading to the loss of phosphate groups and, consequently, the loss of biological activity. Storing the compound in a neutral buffer at low temperatures significantly minimizes the rate of this degradation.[10]

References

• Auchli, Y., et al. Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation. Curr. Protoc. Immunol. 2012;98:11.25.1-11.25.26. Available from: [Link]

• Google Patents. WO2016165520A1 - Inositol preparation method.

• López-Canut, V., et al. Phosphate Ester Hydrolysis in Aqueous Solution: Associative versus Dissociative Mechanisms. J. Am. Chem. Soc. 2006;128(32):10447-10457. Available from: [Link]

• Nutrien eKonomics. Storing Polyphosphates. Available from: [Link]

• Desai, N., et al. Identity and functions of inorganic and inositol polyphosphates in plants. Plant J. 2021;105(2):319-338. Available from: [Link]

• Tomos, A. D., et al. Preparation of inositol phosphates from sodium phytate by enzymatic and nonenzymatic hydrolysis. Anal. Biochem. 1992;201(2):301-7. Available from: [Link]

• Azzarelli, R., et al. A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Open Biol. 2015;5(3):150017. Available from: [Link]

• Wolters, J. C., et al. Metabolic Consequences of Polyphosphate Synthesis and Imminent Phosphate Limitation. mBio 2023;14(2):e0350422. Available from: [Link]

• ResearchGate. (PDF) Phosphate esters. Chemistry and properties. Available from: [Link]

• Brearley, C. A., et al. Inositol polyphosphate–protein interactions: Implications for microbial pathogenicity. Mol. Microbiol. 2021;116(4):911-924. Available from: [Link]

• Azzarelli, R., et al. A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Open Biol. 2015;5(3):150017. Available from: [Link]

• Assefa, H., et al. Hydrolysis of phosphate esters in aqueous solution promoted by cobalt(III)-tetraamine metallohydrolases: Chromatographic and spectroscopic studies. Phosphorus, Sulfur, and Silicon and the Related Elements 2021;196(11):1035-1044. Available from: [Link]

• Hoerner, E. K., et al. Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils. J. Agric. Food Chem. 2002;50(10):2897-2901. Available from: [Link]

• Lab Manager. Determination of Inositol Phosphates in Dried Distillers Grains with Solubles. Available from: [Link]

• Laha, D., et al. Inositol Pyrophosphate Pathways and Mechanisms: What Can We Learn from Plants?. Biomolecules 2020;10(6):914. Available from: [Link]

• Wilson, M. S. C., et al. Inositol polyphosphates intersect with signaling and metabolic networks via two distinct mechanisms. Proc. Natl. Acad. Sci. U.S.A. 2016;113(44):E6796-E6805. Available from: [Link]

• Ataman Kimya. PHOSPHATE ESTERS. Available from: [Link]

• Sureshan, K. M., et al. Design and Synthesis of an Inositol Phosphate Analog Based on Computational Docking Studies. Org. Lett. 2008;10(16):3643-3646. Available from: [Link]

• Merck Millipore. D-myo-Inositol 1,2,3,4,5,6-Hexakisphosphate, Dodecasodium Salt, Zea mays. Available from: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Inositol polyphosphate–protein interactions: Implications for microbial pathogenicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. Preparation of inositol phosphates from sodium phytate by enzymatic and nonenzymatic hydrolysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. ars.usda.gov [ars.usda.gov]
• 10. nutrien-ekonomics.com [nutrien-ekonomics.com]
• 11. pnas.org [pnas.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]

how to prepare stock solutions of D-myo-Inositol-2,4,5-triphosphate sodium salt

An essential component of intracellular signaling research, D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P₃) requires precise and careful preparation to ensure experimental validity. As a Senior Application Scientist, this guide provides an in-depth technical resource for researchers, scientists, and drug development professionals. We will move beyond simple instructions to explain the causality behind each step, ensuring your experimental setup is both robust and reliable.

Technical FAQs: Handling Ins(2,4,5)P₃

This section addresses the most common inquiries our team receives regarding the preparation of Ins(2,4,5)P₃ stock solutions.

Q1: What is the appropriate solvent for D-myo-Inositol-2,4,5-triphosphate sodium salt? For most applications, sterile, nuclease-free water is the recommended solvent. The myo-inositol backbone is soluble in aqueous solutions.[1] Using high-purity water is critical to prevent enzymatic degradation by phosphatases or contamination that could interfere with sensitive cellular assays. While some general protocols for stock solutions mention using acids or bases to aid solubility, this is not recommended for inositol phosphates as it can cause hydrolysis of the phosphate groups.[2]

Q2: How should I store the lyophilized powder and the prepared stock solution? The stability of your compound is paramount for reproducible results.

• Lyophilized Powder: The solid sodium salt is stable for at least five years when stored at -20°C.[3]

• Stock Solutions: Once dissolved, the solution is far more susceptible to degradation. To mitigate this, aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles, which can lead to product inactivation.[4] For storage, -20°C is suitable for up to one month, while -80°C is recommended for longer periods, up to six months.[4]

Q3: My Ins(2,4,5)P₃ sodium salt is difficult to dissolve. What can I do? If you encounter solubility issues, consider the following:

• Concentration: You may be attempting to create a stock solution that is too concentrated. While related compounds can be soluble at 10 mg/mL, it's best to start with a common concentration like 1 mM or 10 mM and adjust if needed.

• Agitation: Gentle vortexing or swirling should be sufficient. For stubborn particulates, brief sonication in an ice-water bath can be effective. Avoid vigorous or prolonged sonication, which can generate heat and potentially lead to degradation.

• Purity of Solvent: Ensure you are using high-purity, distilled, or deionized water. The presence of other ions can sometimes affect the solubility of salts.

Q4: Is it necessary to filter-sterilize the stock solution? For cell-based assays or experiments involving live cells, filter sterilization using a 0.22 µm filter is a prudent step to prevent microbial contamination.[4] This should be the final step before aliquoting to maintain sterility.

Experimental Protocol: Preparation of a 10 mM Stock Solution

This protocol provides a reliable method for preparing a 10 mM stock solution. The key is precision in weighing and volume measurement.

Materials:

• D-myo-Inositol-2,4,5-triphosphate sodium salt (e.g., CAS 141611-10-1)

• Sterile, nuclease-free water (e.g., cell culture grade)

• Calibrated analytical balance

• Sterile conical tubes (e.g., 15 mL) and microcentrifuge tubes (e.g., 1.5 mL)

• Precision pipettes and sterile tips

• Vortex mixer

• Optional: 0.22 µm syringe filter

Procedure:

• Pre-Equilibration: Before opening, allow the vial of lyophilized powder to equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture onto the hygroscopic powder, which would lead to inaccurate weighing.

• Calculation: Determine the mass required. The molecular weight of the trisodium salt is approximately 486.04 g/mol .

  • Mass (mg) = Desired Volume (L) x Desired Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • Example for 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution: 0.001 L x 0.010 mol/L x 486.04 g/mol x 1000 mg/g = 4.86 mg

• Weighing: Carefully weigh the calculated mass of the powder and transfer it to a sterile conical tube. It is advisable to weigh slightly more than needed into a weigh boat and then transfer the exact amount, or to weigh the tube before and after adding the powder.

• Dissolution: Add a portion (e.g., 80%) of the final calculated volume of sterile water to the tube. Close the cap tightly and vortex gently until the powder is fully dissolved. Visually inspect against a light source to ensure no particulates remain.

• Volume Adjustment: Add the remaining volume of sterile water to reach the final desired volume. Invert the tube several times to ensure a homogenous solution.

• (Optional) Sterilization: If required for your application, draw the solution into a sterile syringe, attach a 0.22 µm filter, and dispense it into a new sterile tube.

• Aliquoting: Immediately dispense the stock solution into single-use, sterile microcentrifuge tubes. The volume per aliquot should be appropriate for a single experiment to avoid wasting material and prevent freeze-thaw cycles.[4]

• Labeling and Storage: Clearly label each aliquot with the compound name, concentration, and date of preparation. Store immediately at -20°C for short-term use or -80°C for long-term storage.[4]

Workflow for Stock Solution Preparation

Caption: Role of Ins(2,4,5)P₃ as an experimental tool in the IP₃ signaling cascade.

References

• TargetMol. D-myo-Inositol-2,4,5-triphosphate sodium salt.

• MedchemExpress. D-myo-Inositol-1,4,5-triphosphate trisodium.

• PhytoTech Labs. Preparing Stock Solutions.

• Cayman Chemical. D-myo-Inositol-2,4,5-triphosphate (sodium salt).

• Sigma-Aldrich. myo-Inositol (I7508) - Product Information Sheet.

• GoldBio. Myo-Inositol.

• Sai, Y., et al. (2011). Preparation of Quality Inositol Pyrophosphates. Journal of Visualized Experiments, (55), e3027.

• Sigma-Aldrich. D-myo-Inositol 1,4,5-tris-phosphate trisodium salt.

• Cayman Chemical. D-myo-Inositol-1, 4, 5-Triphosphate, Sodium Salt.

• Google Patents. WO2016165520A1 - Inositol preparation method.

• Gu, C., et al. (2015). A novel method for the purification of inositol phosphates from biological samples reveals that no phytate is present in human plasma or urine. Royal Society Open Science, 2(1), 140359.

• BenchChem. Troubleshooting myo-inositol quantification in biological samples.

• JOVE. Preparation of Quality Inositol Pyrophosphates.

• Smith, R. E., & MacQuarrie, R. A. (1988).

• Megazyme. myo-INOSITOL Assay Kit.

• Majerus, P. W. (1992). Inositol phosphate biochemistry. Annual review of biochemistry, 61(1), 225-250.

• Cayman Chemical. D-myo-Inositol-2,5,6-triphosphate (sodium salt).

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. phytotechlab.com [phytotechlab.com]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Reference Data & Comparative Studies

comparative analysis of D-myo-Inositol-2,4,5-triphosphate and thapsigargin on calcium stores

Topic: Comparative Analysis of D-myo-Inositol-2,4,5-triphosphate and Thapsigargin on Calcium Stores Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the investigation of intracellular calcium (

) dynamics, the precise manipulation of Endoplasmic Reticulum (ER) stores is fundamental. Two primary pharmacological agents dominate this field: D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) and Thapsigargin (TG) . While both agents result in the release of ER calcium, they operate through diametrically opposed mechanisms with distinct kinetic profiles.

• Ins(2,4,5)P3 is a metabolically stable, synthetic analog of the physiological messenger

  . It acts as a direct agonist of the Receptor ( ), triggering rapid, channel-mediated calcium release. Its primary utility lies in kinetic studies where the rapid degradation of native would confound results.

• Thapsigargin is a sesquiterpene lactone that acts as a potent, non-competitive inhibitor of the SERCA pump. It depletes stores passively by blocking re-uptake, unmasking the constitutive calcium leak. It is the gold standard for total store depletion and the study of Store-Operated Calcium Entry (SOCE).

This guide provides a technical comparison of these agents, supported by experimental protocols and mechanistic insights.

Mechanistic Deep Dive

The "Key" vs. The "Plug"

To understand the utility of these compounds, one must visualize the ER calcium store as a reservoir with an inflow pump (SERCA) and an outflow valve (

).

• Ins(2,4,5)P3 (The Unbreakable Key):

  • Target:

    Receptor (Ligand-gated channel).[1]

  • Action: Binds to the ligand-binding core of the

    tetramer, inducing a conformational change that opens the channel pore.

  • Advantage: Unlike endogenous Ins(1,4,5)P3, which is rapidly hydrolyzed by 5-phosphatases to inactive

    , Ins(2,4,5)P3 is resistant to 5-phosphatase activity . This ensures a sustained concentration clamp during experiments, allowing for precise determination of channel kinetics without the variable of ligand degradation.

• Thapsigargin (The Permanent Plug):

  • Target: SERCA (Sarco/Endoplasmic Reticulum

    -ATPase) pumps (all isoforms).[1]

  • Action: Binds with high affinity (

    < 1 nM) to the SERCA pump in a conformation that prevents ATP hydrolysis and calcium transport.[1]

  • Result: By completely blocking the "inflow," the ER loses calcium through its constitutive "leak" pathways. This depletion is gradual but total, eventually triggering the Unfolded Protein Response (UPR) and SOCE via STIM1/Orai1 interaction.[1]

Pathway Visualization[1]

Figure 1: Mechanistic action of Ins(2,4,5)P3 (activation of release) vs. Thapsigargin (inhibition of uptake).[1]

Quantitative Performance Analysis

The following table synthesizes key experimental parameters. Note the distinct difference in kinetics and reversibility.[2][3][4]

Feature	D-myo-Inositol-2,4,5-triphosphate	Thapsigargin
Primary Mechanism	Receptor Agonist	SERCA Pump Inhibitor
Physiological Mimicry	High (mimics but stable)	Low (toxic/stress inducer)
Metabolic Stability	High (Resistant to 5-phosphatase)	High (Stable in solution)
Effective Concentration	( )	( )
Release Kinetics	Rapid (< 1 sec onset)	Slow (Minutes; leak-dependent)
Reversibility	Reversible (upon washout)	Irreversible (Tight binding)
Cell Permeability	Impermeant (Requires permeabilization)	Permeant (Lipophilic)
Target Specificity	Specific to -sensitive stores	Depletes ALL SERCA-pumped stores

Experimental Protocols

Protocol A: Kinetic Analysis of in Permeabilized Cells

Purpose: To measure pure

channel kinetics without the interference of metabolism. Why Ins(2,4,5)P3? Using native here would result in a transient response due to rapid degradation by cytosolic phosphatases, making determination inaccurate.

Materials:

• Adherent cells (e.g., HEK293, HeLa).[1]

• Intracellular Buffer (ICB): 120 mM KCl, 20 mM HEPES, 2 mM

  , 1 mM ATP, pH 7.2.[1]

• Permeabilizing Agent: Digitonin (

  ) or Saponin.[1]

• Calcium Indicator: Fluo-4 (free acid) or Mag-Fura-2 (for ER luminal measurement).

• Agonist: Ins(2,4,5)P3 (Stock 10 mM in water).[1]

Workflow:

• Cell Preparation: Wash cells 3x with

  -free ICB to remove extracellular calcium.

• Permeabilization: Incubate cells with Digitonin in ICB for 2-5 mins. Monitor permeabilization using Trypan Blue (uptake = success).[1]

• Wash: Gently wash 2x with ICB to remove Digitonin (critical to stop membrane degradation).[1]

• Loading: Incubate with mitochondrial inhibitors (e.g., FCCP

  ) to prevent mitochondrial uptake.[1] Add ATP ( ) to fuel SERCA for initial store loading if stores are depleted.[1]

• Stimulation:

  • Inject Ins(2,4,5)P3 at varying concentrations (

    ).

  • Record fluorescence change (

    ).[1]

• Analysis: Plot dose-response curve. The sustained plateau indicates the lack of metabolism.

Protocol B: Total Store Depletion & SOCE Assessment

Purpose: To completely empty ER stores and trigger Store-Operated Calcium Entry (SOCE). Why Thapsigargin? It guarantees complete depletion of both

-sensitive and insensitive pools, maximally activating STIM1/Orai1.

Materials:

• Intact cells loaded with Fura-2 AM or Fluo-4 AM.

• Calcium-free HBSS (with 0.5 mM EGTA).

• Calcium-containing HBSS (2 mM

  ).[1]

• Thapsigargin (Stock 1 mM in DMSO).[1]

Workflow:

• Dye Loading: Load cells with Fura-2 AM (

  ) for 30 mins at RT. De-esterify for 20 mins.

• Baseline: Record baseline fluorescence in Calcium-free HBSS (0 mM

  + EGTA). This ensures any rise is solely from intracellular stores.

• Depletion (The "Leak" Phase):

  • Add Thapsigargin (

    final).[1]

  • Observe a slow, transient rise in cytosolic

    as the ER leaks out and SERCA fails to pump it back. Wait for the signal to return to baseline (approx. 5-10 mins).

• SOCE Activation:

  • Add extracellular

    (2 mM final).[1]

  • Observe a rapid, large increase in cytosolic

    .[1] This is the SOCE influx.

Experimental Workflow Diagram

Figure 2: Workflow comparison for permeabilized kinetic assays vs. intact store depletion assays.

Expert Insights & Troubleshooting

When to use Ins(2,4,5)P3?

Use this agent when you are specifically interrogating the properties of the

Receptor itself.

• Scenario: You want to compare the sensitivity of

  isoforms (Type 1 vs Type 3).

• Why: If you use natural

  , the Type 3 receptor (which has lower affinity) might appear unresponsive simply because the is metabolized before it can bind effectively. Ins(2,4,5)P3 removes this variable.[1]

When to use Thapsigargin?

Use this agent when you need to manipulate the ER stress state or study calcium entry (SOCE) .

• Scenario: You are testing a drug that blocks Orai1 channels.

• Why: You need a method to reliably and maximally activate STIM1. Thapsigargin provides a "clean" depletion that is not dependent on receptor expression levels.

• Caution: Thapsigargin induces severe ER stress (UPR) and apoptosis if left for hours. For short-term

  imaging (30-60 mins), this is rarely an issue, but for long-term viability assays, it is a positive control for cell death.

Critical Artifacts[1]

• Ins(2,4,5)P3: Requires permeabilization.[1][5][6] If digitonin treatment is too harsh, organelles may leak, or the ER membrane itself may become compromised, leading to false "release" data. Always titrate digitonin.

• Thapsigargin: Because it relies on the passive leak, the rate of cytosolic

  rise varies by cell type. In "tight" cells with low leak, TG-induced release can be very slow. Do not mistake a slow rise for a lack of response; ensure you wait sufficiently (5-10 mins) before adding extracellular calcium.

References

• Streb, H., et al. (1983).[1][7] Release of Ca2+ from a nonmitochondrial intracellular store in pancreatic acinar cells by inositol-1,4,5-trisphosphate.[7][8] Nature.[7] Link[1]

• Thastrup, O., et al. (1990).[1] Thapsigargin, a tumor promoter, discharges intracellular Ca2+ stores by specific inhibition of the endoplasmic reticulum Ca2(+)-ATPase. Proceedings of the National Academy of Sciences. Link[1]

• Foskett, J. K., et al. (2007).[1] Inositol trisphosphate receptor Ca2+ release channels.[2][7][8][9][10] Physiological Reviews. Link[1]

• Parekh, A. B., & Putney, J. W. (2005).[1] Store-operated calcium channels.[2] Physiological Reviews. Link[1]

• Taylor, C. W., & Richardson, A. (1991).[1] Structure-activity relationships for the binding of inositol 1,4,5-trisphosphate analogues to the inositol 1,4,5-trisphosphate receptor. Pharmacology & Therapeutics. (Discusses Ins(2,4,5)P3 stability).

Sources

• 1. Inositol trisphosphate - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Inositol 1,4,5-trisphosphate mobilizes intracellular Ca2+ from permeabilized insulin-secreting cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inositol 1,4,5-trisphosphate mobilizes intracellular Ca2+ from permeabilized insulin-secreting cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Differences among type I, II, and III inositol-1,4,5-trisphosphate receptors in ligand-binding affinity influence the sensitivity of calcium stores to inositol-1,4,5-trisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Differences among type I, II, and III inositol-1,4,5-trisphosphate receptors in ligand-binding affinity influence the sensitivity of calcium stores to inositol-1,4,5-trisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. Inhibition of inositol 1,4,5-trisphosphate-mediated Ca2+ release by Ca2+ in cells from peripheral tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The relative order of IP3 sensitivity of types 1 and 3 IP3 receptors is pH dependent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Roles of IP3R and RyR Ca2+ Channels in Endoplasmic Reticulum Stress and β-Cell Death - PMC [pmc.ncbi.nlm.nih.gov]

cross-reactivity of D-myo-Inositol-2,4,5-triphosphate with other inositol phosphate binding proteins

Executive Summary: The "Stable Probe" Advantage[1]

D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) is a synthetic structural isomer of the canonical second messenger Ins(1,4,5)P3. While Ins(1,4,5)P3 is the physiological trigger for calcium release, its utility in kinetic studies is limited by rapid degradation via 5-phosphatases and 3-kinases.[1]

The Product Value: Ins(2,4,5)P3 serves as a metabolically stable, partial agonist .[2] By shifting the phosphate group from the 1-position to the 2-position, this analog retains the ability to bind and open IP3 receptors (IP3R) but evades the enzymatic machinery that rapidly clears the natural ligand.[2] This guide benchmarks its performance against the "Gold Standard" (Ins(1,4,5)P3) and "High-Affinity" alternatives (Adenophostin A), providing the data needed to select the right probe for your calcium signaling assays.[2]

Mechanism of Action & Structural Logic

The biological activity of inositol phosphates is dictated by the specific arrangement of phosphate groups around the inositol ring.[2]

• Ins(1,4,5)P3 (Natural Ligand): The vicinal 4,5-bisphosphate pair is the critical "recognition motif" for the IP3 receptor. The 1-phosphate enhances affinity and orients the molecule for hydrolysis by 5-phosphatase.

• Ins(2,4,5)P3 (The Probe): Retains the critical 4,5-bisphosphate motif required for receptor binding. However, the phosphate at the 1-position is moved to the 2-position (axial).

  • Consequence 1 (Receptor): The receptor tolerates this shift, but with reduced affinity and cooperativity.[2]

  • Consequence 2 (Enzymes): The 5-phosphatase and 3-kinase enzymes strictly require the 1-phosphate for substrate recognition. Ins(2,4,5)P3 is therefore a poor substrate , rendering it metabolically stable.[2]

Visualization: Signaling & Metabolism Pathways

The following diagram illustrates how Ins(2,4,5)P3 activates the receptor while bypassing metabolic degradation.[2]

Caption: Ins(2,4,5)P3 activates the IP3 Receptor but effectively blocks metabolic flux into IP2 and IP4 pathways, isolating the Ca2+ release event.[2]

Comparative Performance Data

The following table synthesizes binding and functional data from key literature sources. Note that absolute values vary by tissue type (e.g., Cerebellum vs. Liver) and preparation (Microsomes vs. Permeabilized Cells).[2]

Feature	Ins(1,4,5)P3 (Natural)	Ins(2,4,5)P3 (Probe)	Adenophostin A (Super-Agonist)
Role	Physiological Agonist	Stable Partial Agonist	High-Affinity Full Agonist
IP3R Affinity ( )	High (~10–40 nM)	Low (~100–500 nM) [1]	Very High (~0.2–2 nM)
Ca2+ Efficacy ( )	100%	~65% (Partial Agonist) [2]	100%
Cooperativity (Hill Coeff.)	High ( )	Reduced ( ) [2]	High
5-Phosphatase Stability	Unstable (Rapid hydrolysis)	Stable / Resistant [3]	Stable
3-Kinase Activity	Substrate (Forms IP4)	Poor Substrate [4]	Not a substrate
Primary Application	Physiological Baseline	Kinetic Studies / Metabolic Block	High-Sensitivity Detection

Key Technical Insight:

Ins(2,4,5)P3 is not a simple substitute for IP3.[2] Its lower cooperativity and partial agonist nature mean it recruits Ca2+ stores differently.[2] It is best used when you need to study the receptor's "on" state without the confounding variables of rapid ligand depletion or IP4 production.[2]

Cross-Reactivity Profile

When using Ins(2,4,5)P3, you must account for its specific interaction profile with other inositol-binding proteins.

IP3 Receptor Subtypes (IP3R1, IP3R2, IP3R3)[1]

• Interaction: Direct Agonist.

• Selectivity: Ins(2,4,5)P3 binds all three subtypes but generally displays lower affinity than Ins(1,4,5)P3 across the board.[2]

• Impact: It induces Ca2+ release, but the kinetics of termination are slower because the molecule is not degraded, leading to prolonged channel open time or desensitization studies [2].[2]

Inositol Polyphosphate 5-Phosphatase[2][3][4][5][6][7][8]

• Interaction: Resistant / Poor Inhibitor.[2]

• Mechanism: The enzyme requires the 1-phosphate and 5-phosphate for optimal orientation. The 2-phosphate of Ins(2,4,5)P3 sterically hinders the catalytic site or prevents correct docking.

• Impact: Ins(2,4,5)P3 remains at stable concentrations during the assay time window (minutes vs. seconds for IP3).

Phospholipase C-delta 1 (PLC- 1)[3][9]

• Interaction: Competitive Ligand.[2]

• Data: Ins(2,4,5)P3 binds to the PH domain of PLC-

  1 with affinity comparable to Ins(1,4,5)P3 [5].

• Impact: High concentrations of Ins(2,4,5)P3 can inhibit PLC activity by feedback inhibition (preventing PLC binding to PIP2 membranes).[2] Caution: Use minimal effective concentrations to avoid suppressing basal PLC activity.

Experimental Protocols

Protocol A: Comparative Ca2+ Flux Assay (Permeabilized Cells)

Use this protocol to determine the EC50 and Emax of Ins(2,4,5)P3 relative to Ins(1,4,5)P3.[2]

Reagents:

• Permeabilized cells (e.g., hepatocytes or HEK293 treated with saponin).[2]

• Cytosolic Buffer: 20 mM HEPES (pH 7.2), 100 mM KCl, 2 mM MgATP, 10 mM Phosphocreatine, 10 U/mL Creatine Kinase.[2]

• Detection: Fluo-3 (fluorescent indicator) or 45Ca2+ (radiometric).[2]

Workflow:

• Loading: Load intracellular stores with Ca2+ by incubating permeabilized cells in Cytosolic Buffer + ATP for 10 minutes.

• Baseline: Monitor baseline fluorescence/radioactivity for 60 seconds.

• Challenge: Inject Ins(1,4,5)P3 (0.01 – 10

  M) in one set of wells and Ins(2,4,5)P3 (0.1 – 100 M) in another. Note the 10x concentration range difference due to lower affinity.[2]

• Measurement: Record the peak height (initial rate) and the decay phase.

• Analysis:

  • Peak Height: Plot % Max Release vs. Log[Ligand]. Expect Ins(2,4,5)P3 to reach a plateau lower than Ins(1,4,5)P3 (Partial Agonism).[2][3]

  • Decay: Ins(1,4,5)P3 signal will return to baseline rapidly (metabolism).[2] Ins(2,4,5)P3 signal will remain elevated or decay very slowly (stability).[2]

Protocol B: Metabolic Stability Verification

Use this to confirm the probe is not being degraded in your specific tissue preparation.[2]

Workflow:

• Incubation: Incubate 1

  M [3H]-Ins(1,4,5)P3 or [3H]-Ins(2,4,5)P3 (if available, otherwise use cold competition) with tissue homogenate (1 mg/mL protein) at 37°C.

• Quenching: At t=0, 1, 5, and 10 mins, quench aliquots with ice-cold perchloric acid.

• Separation: Neutralize and separate inositol phosphates using anion-exchange HPLC (Partisil SAX column).

• Result:

  • Ins(1,4,5)P3: Rapid appearance of Ins(1,4)P2 peak within 1 minute.

  • Ins(2,4,5)P3: Retention of the parent peak with minimal appearance of breakdown products over 10 minutes.

References

• Comparison of binding affinities of IP3 analogs. Source:Biochemical Journal, "Inositol 1,3,4,5-tetrakisphosphate stimulates calcium release from bovine adrenal microsomes by a mechanism independent of the inositol 1,4,5-trisphosphate receptor." Link:[Link]

• Partial agonism and kinetics of Ins(2,4,5)P3. Source:Biochemical Journal, "Rapid kinetic measurements of 45Ca2+ mobilization reveal that Ins(2,4,5)P3 is a partial agonist at hepatic InsP3 receptors."[2] Link:[Link][2]

• Substrate specificity of 5-phosphatase. Source:Journal of Biological Chemistry, "Purification and characterization of D-myo-inositol (1,4,5)/(1,3,4,5)-polyphosphate 5-phosphatase from skeletal muscle." Link:[Link][2]

• Substrate specificity of IP3 3-Kinase. Source:Royal Society Publishing, "Inositol phosphates: proliferation, metabolism and function."[2] Link:[Link][2]

• Binding to PLC-delta 1. Source:Journal of Biological Chemistry, "D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes."[4][5] Link:[Link][2]

Sources

• 1. Ins(1,4,5)P3 metabolism and the family of IP3-3Kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inositol trisphosphate - Wikipedia [en.wikipedia.org]
• 3. Rapid kinetic measurements of 45Ca2+ mobilization reveal that Ins(2,4,5)P3 is a partial agonist at hepatic InsP3 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. D-myo-inositol 1,4,5-trisphosphate inhibits binding of phospholipase C-delta 1 to bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Comparing D-myo-Inositol-2,4,5-triphosphate with other Calcium Mobilizing Agents

Introduction to Intracellular Calcium Signaling

Intracellular calcium (Ca2+) is a vital second messenger that orchestrates a multitude of cellular functions, ranging from gene expression and cell division to muscle contraction and programmed cell death. The precise regulation of intracellular Ca2+ levels, both spatially and temporally, is therefore paramount for normal cellular activity. This regulation is primarily achieved through the release of Ca2+ from internal reservoirs, most notably the endoplasmic reticulum (ER), and the influx of Ca2+ from the extracellular environment. A key molecule in mediating Ca2+ release from the ER is D-myo-Inositol-1,4,5-triphosphate (IP3), which is produced following the activation of phospholipase C (PLC).[1][2] However, to investigate these intricate signaling pathways, researchers employ various pharmacological tools to manipulate intracellular Ca2+ concentrations. This guide offers a comprehensive comparison of D-myo-Inositol-2,4,5-triphosphate, a specific IP3 isomer, with other commonly utilized calcium mobilizing agents.

The Pivotal Role of the Inositol Triphosphate Receptor (IP3R)

The IP3 receptor (IP3R) is a ligand-gated Ca2+ channel embedded in the ER membrane. The binding of IP3 to its receptor triggers a conformational change that opens the channel, leading to a rapid efflux of Ca2+ from the ER into the cytoplasm.[1][2] This localized surge in cytosolic Ca2+ can then initiate a cascade of downstream cellular events.

Caption: Canonical IP3 signaling pathway.

D-myo-Inositol-2,4,5-triphosphate: A Specific IP3R Ligand

While the endogenous and most potent ligand for the IP3R is D-myo-Inositol-1,4,5-triphosphate, various other inositol phosphate isomers exist and are utilized to probe the structure and function of the IP3R. D-myo-Inositol-2,4,5-triphosphate is one such isomer that also functions by binding to the IP3R to induce Ca2+ release from the ER.[3] However, its binding affinity and efficacy may differ from the canonical 1,4,5-isomer, rendering it a valuable tool for structure-activity relationship studies of the IP3R.

Comparison with Other Calcium Mobilizing Agents

To appreciate the distinct characteristics of D-myo-Inositol-2,4,5-triphosphate, it is crucial to compare it with other agents commonly used to elevate intracellular Ca2+. These agents often possess different mechanisms of action, resulting in diverse spatial and temporal patterns of Ca2+ signaling.

Agent	Mechanism of Action	Target	Ca2+ Source	Reversibility
D-myo-Inositol-2,4,5-triphosphate	Ligand for the IP3 Receptor	IP3 Receptor	Endoplasmic Reticulum	Reversible
Ionomycin	Ca2+ Ionophore	Cell and ER Membranes	Extracellular & ER	Largely Irreversible
Thapsigargin	SERCA Pump Inhibitor	SERCA Pump	Endoplasmic Reticulum	Irreversible[4]
ATP (extracellular)	P2Y Receptor Agonist	P2Y Receptors	Endoplasmic Reticulum	Reversible

Ionomycin: The Broad-Spectrum Ionophore

Ionomycin is a mobile ion-carrier that binds to Ca2+ and facilitates its transport across biological membranes.[5] It acts independently of receptors, transporting Ca2+ down its concentration gradient and causing a rapid and sustained increase in cytosolic Ca2+ from both the ER and the extracellular space.[5][6] This makes it a potent but non-physiological tool for inducing a global Ca2+ signal.[7]

Thapsigargin: The SERCA Pump Inhibitor

Thapsigargin functions by irreversibly inhibiting the Sarco/Endoplasmic Reticulum Ca2+-ATPase (SERCA) pump.[4][8] This pump is responsible for actively transporting Ca2+ from the cytosol back into the ER, thereby maintaining the steep Ca2+ concentration gradient. By blocking SERCA, thapsigargin leads to a gradual depletion of ER Ca2+ stores and a subsequent rise in cytosolic Ca2+.[8][9] This increase is often followed by store-operated Ca2+ entry (SOCE) as the cell attempts to replenish its internal stores.[10]

Extracellular ATP: The Physiological Agonist

Extracellular ATP functions as a signaling molecule by binding to purinergic P2Y receptors, which are G-protein coupled receptors (GPCRs).[11][12][13] Activation of P2Y receptors leads to the stimulation of PLC, production of IP3, and the subsequent release of Ca2+ from the ER via the IP3R.[11][12][14] This mechanism is physiologically relevant and mimics the action of numerous hormones and neurotransmitters.[15]

Caption: Mechanisms of different Ca2+ mobilizing agents.

Experimental Protocol: Comparing Calcium Mobilization using a Fluorescent Indicator

This protocol outlines a general method for comparing the effects of D-myo-Inositol-2,4,5-triphosphate and other agents on intracellular Ca2+ levels using a fluorescent Ca2+ indicator such as Fura-2 AM.[16]

Materials

• Cells of interest (e.g., HeLa, SH-SY5Y) cultured on glass coverslips

• Fluo-4 AM or Fura-2 AM (calcium indicator)[16][17]

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) with and without Ca2+

• D-myo-Inositol-2,4,5-triphosphate

• Ionomycin

• Thapsigargin

• ATP

• Fluorescence microscope with a ratiometric imaging system (for Fura-2) or a standard fluorescence imaging system (for Fluo-4)[16]

Step-by-Step Methodology

• Cell Preparation and Dye Loading:

  • Rationale: The acetoxymethyl (AM) ester form of the dye allows it to passively diffuse across the cell membrane.[18] Once inside, cellular esterases cleave the AM group, trapping the fluorescent indicator in the cytosol.[16][19] Pluronic F-127 is a non-ionic surfactant that aids in the dispersion of the nonpolar AM ester in aqueous media.[20]

  • Grow cells to 70-80% confluency on glass coverslips.

  • Prepare a loading solution of 2-5 µM Fluo-4 AM or Fura-2 AM with 0.02% Pluronic F-127 in HBSS.

  • Wash cells once with HBSS.

  • Incubate cells with the loading solution for 30-60 minutes at 37°C.

  • Wash cells twice with HBSS to remove excess dye.

  • Incubate cells for a further 30 minutes to allow for complete de-esterification of the dye.[21]

• Baseline Fluorescence Measurement:

  • Rationale: Establishing a stable baseline is crucial for accurately quantifying the change in fluorescence upon agonist addition.

  • Mount the coverslip onto the microscope stage.

  • Perfuse the cells with Ca2+-containing HBSS.

  • Record the baseline fluorescence for 1-2 minutes. For Fura-2, this involves alternating excitation at 340 nm and 380 nm and recording the emission at 510 nm.[16][19] For Fluo-4, excite at ~494 nm and record emission at ~516 nm.[18]

• Application of Calcium Mobilizing Agents:

  • Rationale: Applying the agents in a controlled manner allows for the observation of the kinetics of the Ca2+ response. Using a Ca2+-free external solution for agents that release internal stores helps to isolate the contribution of these stores.

  • For D-myo-Inositol-2,4,5-triphosphate, since it is not membrane-permeable, it needs to be introduced into the cell, for example, via a patch pipette in electrophysiology setups or by using a permeabilized cell preparation. For this guide, we will focus on the other, membrane-permeant agents.

  • To test the effect of thapsigargin or ATP on internal Ca2+ release, switch the perfusion to Ca2+-free HBSS just before adding the agent.

  • Add the desired concentration of the agent (e.g., 1 µM thapsigargin, 100 µM ATP, 5 µM ionomycin) to the perfusion solution.

  • Record the change in fluorescence over time.

• Data Analysis:

  • Rationale: Ratiometric analysis with Fura-2 (340/380 ratio) minimizes issues related to dye concentration, photobleaching, and cell thickness.[16] For Fluo-4, the change in fluorescence (ΔF) is normalized to the initial baseline fluorescence (F0) to give ΔF/F0.

  • For Fura-2, calculate the ratio of the fluorescence intensity at 340 nm excitation to that at 380 nm excitation.

  • For Fluo-4, calculate the change in fluorescence relative to the baseline (ΔF/F0).[22]

  • Plot the fluorescence ratio or ΔF/F0 as a function of time.

  • Compare the peak amplitude, duration, and kinetics of the Ca2+ signals induced by the different agents.

Caption: Experimental workflow for comparing Ca2+ mobilizing agents.

Interpreting the Results

The choice of calcium mobilizing agent will depend on the specific scientific question being addressed.

• D-myo-Inositol-2,4,5-triphosphate is ideal for detailed studies of the IP3R, such as determining the binding affinity and efficacy of different isomers. Its use is more specialized due to its lack of membrane permeability.

• Ionomycin is a useful positive control to elicit a maximal, global Ca2+ response, but it bypasses the physiological signaling machinery.

• Thapsigargin is excellent for studying the role of ER Ca2+ stores and for investigating store-operated Ca2+ entry.

• ATP provides a physiologically relevant way to stimulate the IP3 signaling cascade and is useful for studying GPCR-mediated Ca2+ signaling.

By comparing the Ca2+ signals generated by these different agents, researchers can dissect the complex mechanisms of intracellular Ca2+ signaling and understand the specific roles of different Ca2+ sources and channels.

References

• Agilent. (2023, January 10). Characterizing Calcium Mobilization Using Kinetic Live Cell Imaging. Retrieved from [Link]

• Amerigo Scientific. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging. Retrieved from [Link]

• BMG LABTECH. (2020, July 3). Calcium assays: at the centre of biology. Retrieved from [Link]

• Chu, H., Smith, J. M., Felding, J., & Baran, P. S. (2017). Scalable Synthesis of (−)-Thapsigargin. ACS Central Science, 3(1), 47–51.

• Dr. Oracle. (2025, April 19). What is the difference between Myo-inositol (Myoinositol) and D-chiro-inositol (D-chiroinositol)? Retrieved from [Link]

• Exton, J. H. (1988). Mechanisms of action of calcium-mobilizing agonists: some variations on a young theme. FASEB journal, 2(11), 2670-2676.

• Fertility Family. (2023, October 1). Inositol, Myo-Inositol & D-Chiro-Inositol: What's the Difference? Retrieved from [Link]

• Frontiers. Purinoreceptors and ectonucleotidases control ATP-induced calcium waveforms and calcium-dependent responses in microglia: Roles of P2 receptors and CD39 in ATP-stimulated microglia. Retrieved from [Link]

• Gou, D. M., Shieh, W. R., Lu, P. J., & Chen, C. S. (1994). D-myo-inositol 1,4,5-trisphosphate analogues as useful tools in biochemical studies of intracellular calcium mobilization. Bioorganic & medicinal chemistry, 2(1), 7-13.
• Kim, K. M., Lee, S. Y., & Lee, S. Y. (2013). A Comparison of Assay Performance Between the Calcium Mobilization and the Dynamic Mass Redistribution Technologies for the Human Urotensin Receptor. Journal of pharmacological and toxicological methods, 68(2), 229–235.
• McGill, J. M., Basavappa, S., Mangel, A. W., Shimokura, G. H., Middleton, J. P., & Fitz, J. G. (1997). Extracellular ATP Induces Cytoplasmic and Nuclear Ca2+ Transients via P2Y2 Receptor in Human Biliary Epithelial Cancer Cells (Mz-ChA-1). Anticancer Research, 17(5A), 3363-3368.

• MedchemExpress.com. D-myo-Inositol-2,4,5-triphosphate sodium salt. Retrieved from [Link]

• Mullins Molecular Retrovirology Lab. Measurement of Intracellular Calcium By Flow Cytometry. Retrieved from [Link]

• National Center for Biotechnology Information. Inhibition of the sarco/endoplasmic reticulum (ER) Ca2+-ATPase by thapsigargin analogs induces cell death via ER Ca2+ depletion and the unfolded protein response. Retrieved from [Link]

• National Center for Biotechnology Information. Myo-Inositol and D-Chiro-Inositol as Modulators of Ovary Steroidogenesis: A Narrative Review. Retrieved from [Link]

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Assessing the Specificity of D-myo-Inositol-2,4,5-triphosphate in Complex Biological Systems

Executive Summary: The Kinetic Decoupling Strategy

In the dissection of phosphoinositide signaling, the rapid metabolism of the endogenous second messenger D-myo-Inositol-1,4,5-triphosphate (Ins(1,4,5)P3) presents a significant analytical challenge. With a cytosolic half-life often measured in seconds, distinguishing between the primary effects of Ins(1,4,5)P3 receptor (IP3R) gating and the secondary effects of its metabolites (e.g., Ins(1,3,4,5)P4) is difficult in metabolically active systems.[1]

D-myo-Inositol-2,4,5-triphosphate (Ins(2,4,5)P3) serves as the critical "kinetic uncoupler." It is a synthetic positional isomer that acts as a full agonist at the IP3R but exhibits profound resistance to the 5-phosphatases and 3-kinases that degrade the endogenous ligand.

This guide details how to utilize Ins(2,4,5)P3 to validate IP3R-specific signaling, providing comparative data against high-affinity analogs (Adenophostin A) and endogenous standards.

Mechanistic Architecture: The Stability-Specificity Trade-off

To use Ins(2,4,5)P3 effectively, one must understand the structural basis of its resistance.[1] The endogenous Ins(1,4,5)P3 is attacked at the 5-position by Type I 5-phosphatases or phosphorylated at the 3-position by IP3-3-kinases .[2]

The shift of the phosphate group from the 1-position to the 2-position in Ins(2,4,5)P3 does not abolish receptor binding (which relies heavily on the 4,5-vicinal bisphosphate motif) but creates steric hindrance that drastically reduces the catalytic efficiency of metabolic enzymes.

Visualization: Signal Transduction vs. Metabolic Fate[1]

Figure 1: Differential metabolic processing of endogenous IP3 vs. the stable 2,4,5-isomer.[1] Note the bypass of IP4 generation.

Comparative Profiling: Selecting the Right Agonist

When designing an assay, the choice of ligand dictates the interpretation of the Ca2+ release kinetics.

Table 1: Agonist Performance Matrix

Feature	Ins(1,4,5)P3 (Endogenous)	Ins(2,4,5)P3 (Stable Analog)	Adenophostin A (Super-Agonist)
Receptor Affinity ( )	High (~2–10 nM)	Moderate (~80–150 nM)	Very High (~0.2–1 nM)
Metabolic Stability	Low ( in cytosol)	High ( min)	High (Resistant)
Ca2+ Release Efficacy	Full Agonist	Full Agonist	Full Agonist
Primary Utility	Physiological Baseline	Distinguishing Ca2+ release from metabolism	Quantifying receptor reserve / max sensitivity
Off-Target Risks	Generates IP4 (binds GAP1)	Minimal (Does not generate IP4)	Minimal

Expert Insight: While Adenophostin A is more potent, Ins(2,4,5)P3 is the superior choice when the research question involves mimicking a sustained physiological signal without the confounding variable of "super-activation" which can induce rapid receptor downregulation or desensitization artifacts.

Experimental Protocols for Specificity Assessment

To validate that a biological effect is specifically driven by the IP3R and not a metabolite, follow this self-validating workflow.

Protocol A: Competitive Binding Assay (Specificity)

Objective: Determine if Ins(2,4,5)P3 targets the same orthosteric site as the endogenous ligand.[1]

Materials:

• [3H]-Ins(1,4,5)P3 (Specific Activity ~20 Ci/mmol).[1]

• Cerebellar microsomes (rich in IP3R Type 1).[1]

• Cold Ins(2,4,5)P3 (Test) and Cold Ins(1,4,5)P3 (Control).

Workflow:

• Preparation: Resuspend microsomes in binding buffer (50 mM Tris-HCl, 1 mM EDTA, pH 8.3). Note: Alkaline pH minimizes metabolic enzyme activity during binding.

• Incubation: Incubate 50 µg protein with 2 nM [3H]-Ins(1,4,5)P3 and increasing concentrations (

  to M) of Ins(2,4,5)P3.

• Equilibrium: Incubate for 15 min on ice.

• Separation: Rapid filtration through GF/B glass fiber filters; wash 3x with ice-cold buffer.

• Analysis: Scintillation counting.

Validation Criteria:

• Ins(2,4,5)P3 must fully displace the tracer.[1]

• The curve should be parallel to the Ins(1,4,5)P3 curve but shifted to the right (indicating lower affinity, typically 10-20 fold). If displacement is partial, it indicates [3H]-IP3 is binding non-IP3R sites (e.g., metabolic enzymes) that the 2,4,5-isomer does not recognize.

Protocol B: Metabolic Stability Challenge (The Differentiator)

Objective: Prove that the analog remains intact in the presence of cytosolic enzymes.

Materials:

• Rat liver cytosol (source of 5-phosphatase).

• [3H]-Ins(1,4,5)P3 and [3H]-Ins(2,4,5)P3 (custom tritiated or use cold HPLC method).[1]

• HPLC System with Partisil SAX (Strong Anion Exchange) column.[1]

Workflow Visualization:

Figure 2: HPLC workflow for confirming metabolic resistance.

Step-by-Step:

• Incubate 1 µM ligand with 1 mg/mL cytosolic protein at 37°C.[1]

• Terminate reaction at

  min using 10% perchloric acid.

• Neutralize and inject onto SAX-HPLC.

• Elute with a linear gradient of ammonium formate (0 to 1.5 M, pH 3.7).

• Result: Ins(1,4,5)P3 will show rapid appearance of IP2 (early elution) and IP4 (late elution).[1] Ins(2,4,5)P3 should remain as a single peak matching the

  retention time.[1]

Protocol C: Functional Ca2+ Release (Permeabilized Cells)

Objective: Assess functional efficacy without membrane transport barriers.[1]

Why Permeabilized? Ins(2,4,5)P3 is highly charged and membrane-impermeable. While microinjection is possible, permeabilized cell populations allow for high-throughput fluorometry.

• Cell System: Hepatocytes or CHO-K1 cells loaded with Fluo-4 AM (prior to permeabilization) or using compartmentalized indicators (Mag-Fluo-4) in the ER.

• Permeabilization: Treat cells with 10-20 µg/mL saponin or digitonin in an "intracellular-like" medium (ICM: 140 mM KCl, 20 mM HEPES, 2 mM MgATP, 1 mM EGTA, pH 7.2).[1]

  • Critical Step: The EGTA buffers free Ca2+ to ~100-200 nM.

• Agonist Addition: Add Ins(2,4,5)P3 (10 nM to 10 µM).

• Measurement: Monitor fluorescence increase (

  ).

Data Interpretation:

• Quantal Release: Unlike the "all-or-none" action of action potentials, IP3R release is quantal. Ins(2,4,5)P3 should release a fraction of the Ca2+ store dependent on concentration.[1]

• Reversibility: Because Ins(2,4,5)P3 is not metabolized, the Ca2+ release will be sustained (plateau) in the absence of vigorous SERCA pumping, whereas a bolus of Ins(1,4,5)P3 often results in a transient peak followed by a return to baseline as the agonist is destroyed.[1]

Troubleshooting & Optimization

Issue: "I see partial displacement in my binding assay."

• Cause: Your membrane prep likely contains IP4-binding proteins or other specific phosphatases that bind the tracer but not the 2,4,5-analog.

• Solution: Use purified IP3R microsomes rather than crude homogenates, or include excess cold IP4 to block off-target sites.

Issue: "No Ca2+ release observed in intact cells."

• Cause: Ins(2,4,5)P3 does not cross the plasma membrane.[1]

• Solution: You must use microinjection, patch-clamp pipette infusion, or electroporation. Note: Cell-permeant esters (PM-esters) are available for Ins(1,4,5)P3 but less common for the 2,4,5 isomer.

Issue: "Potency seems lower than literature."

• Cause: Salt form variance.[1]

• Solution: Check if you are using the Sodium or Ammonium salt. Adjust molarity calculations for the counter-ions and hydration water.

References

• Taylor, C. W., & Richardson, A. (1991).[1] Structure-activity relationships for the binding of inositol polyphosphates to the inositol 1,4,5-trisphosphate receptor.[3][4][5] Pharmacology & Therapeutics, 51(2), 97-137. Link

• Shears, S. B. (1989).[1] Metabolism of the inositol phosphates produced upon receptor activation. Biochemical Journal, 260(2), 313-324. Link

• Foskett, J. K., et al. (2007).[1] Inositol trisphosphate receptor Ca2+ release channels.[1][6][7][8][9][10][11] Physiological Reviews, 87(2), 593-658. Link[1]

• Morris, S. A., et al. (1987).[1] Myo-inositol 1,4,5-trisphosphate metabolism in rat liver plasma membranes. Journal of Biological Chemistry, 262, 12647-12652. Link

• Takahashi, M., et al. (1994).[1] Adenophostin A, a potent agonist of the inositol 1,4,5-trisphosphate receptor produced by Penicillium brevicompactum. Journal of Biological Chemistry, 269, 369-372. Link

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